N-[(3-bromophenyl)methyl]thian-4-amine

Core Science & Biosynthesis

Structural, Physicochemical, and Synthetic Profiling of N-[(3-bromophenyl)methyl]thian-4-amine

Executive Summary

In modern drug discovery, the rational design of central nervous system (CNS) and metabolic target ligands frequently relies on bifunctional scaffolds that balance lipophilicity with late-stage functionalization capabilities. N-[(3-bromophenyl)methyl]thian-4-amine (CAS: 1249323-49-6) is a highly versatile building block that merges a tetrahydro-2H-thiopyran (thiane) ring with a 3-bromobenzyl moiety[1]. This technical whitepaper provides an in-depth analysis of its physicochemical properties, a field-proven synthetic protocol via reductive amination, and its downstream utility in medicinal chemistry.

Physicochemical & Structural Profiling

The structural identity of N-[(3-bromophenyl)methyl]thian-4-amine consists of a secondary amine bridging a thian-4-yl core and a 3-bromobenzyl group. The presence of the heavy bromine atom and the sulfur heteroatom significantly influences its exact mass and isotopic distribution, providing built-in diagnostic markers for analytical validation[2].

Quantitative Data Summary

Property	Value	Analytical Significance
IUPAC Name	N-[(3-bromophenyl)methyl]thian-4-amine	Defines the exact connectivity of the scaffold.
CAS Registry Number	1249323-49-6	Universal identifier for procurement and database cross-referencing[1].
Molecular Formula	C12H16BrNS	Dictates the elemental composition and degree of unsaturation[2].
Molecular Weight	286.23 g/mol	Average mass used for stoichiometric calculations[2].
Exact Mass (Monoisotopic)	285.02 m/z (for 79Br)	Critical for high-resolution mass spectrometry (HRMS) validation.
Isotopic Signature	~1:1 ratio at M and M+2	The 79Br and 81Br isotopes create a distinct doublet in MS spectra.
Hydrogen Bond Donors	1 (Secondary Amine)	Influences target binding and aqueous solubility.
Hydrogen Bond Acceptors	2 (Nitrogen, Sulfur)	Participates in dipole interactions within protein binding pockets.

Synthetic Methodology: Reductive Amination Protocol

The most efficient and controlled method for synthesizing N-[(3-bromophenyl)methyl]thian-4-amine is the reductive amination of tetrahydro-4H-thiopyran-4-one with 3-bromobenzylamine. Direct alkylation of amines with alkyl halides often leads to over-alkylation (tertiary amine formation); reductive amination circumvents this by forming a transient imine that is selectively reduced[3].

Synthetic workflow for N-[(3-bromophenyl)methyl]thian-4-amine via reductive amination.

Step-by-Step Experimental Workflow

This protocol utilizes Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3) as the reducing agent. STAB is preferred over Sodium Borohydride (NaBH4) because the electron-withdrawing acetate groups reduce the nucleophilicity of the boron-hydride bonds, allowing it to selectively reduce the protonated iminium ion without reducing the starting ketone[3].

• Imine Formation (Causality of pH Control):

  • Dissolve tetrahydro-4H-thiopyran-4-one (1.0 eq, 10 mmol) and 3-bromobenzylamine (1.05 eq, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE, 30 mL)[4].

  • Add glacial acetic acid (1.0 eq, 10 mmol). Mechanistic Insight: The mildly acidic environment (pH ~5) is critical. It protonates the carbonyl oxygen to increase electrophilicity for the initial amine attack, and subsequently protonates the intermediate imine to form the highly reactive iminium ion required for STAB reduction[3].

  • Stir at room temperature for 1-2 hours under an inert atmosphere (N2 or Argon).

• Selective Hydride Transfer:

  • Add NaBH(OAc)3 (1.5 eq, 15 mmol) portion-wise over 15 minutes to control the mild exotherm[4].

  • Stir the suspension at room temperature for 12-16 hours. Monitor reaction completion via LC-MS or TLC (ninhydrin stain for the secondary amine).

• Quenching and Isolation (Self-Validating Workup):

  • Carefully quench the reaction by slowly adding saturated aqueous NaHCO3 (30 mL). Mechanistic Insight: This step serves a dual purpose: it neutralizes the acetic acid and decomposes any unreacted STAB, preventing downstream side reactions or the generation of dangerous hydrogen gas during solvent evaporation[4].

  • Extract the aqueous layer with dichloromethane (DCM, 3 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

  • Filter and concentrate under reduced pressure to yield the crude product. Purify via silica gel chromatography (DCM:MeOH gradient) to isolate the pure secondary amine.

Downstream Functionalization & Pharmacological Utility

The strategic value of N-[(3-bromophenyl)methyl]thian-4-amine lies in its bifunctional nature, allowing divergent late-stage modifications in drug development.

Divergent late-stage functionalization pathways for the bromobenzyl and thiane moieties.

• The 3-Bromobenzyl Handle: The aryl bromide acts as a prime candidate for Palladium-catalyzed cross-coupling reactions. It can undergo Suzuki-Miyaura coupling with boronic acids to extend the aromatic system, or Buchwald-Hartwig amination to introduce novel nitrogen-containing heterocycles.

• The Thiane (Tetrahydrothiopyran) Ring: The sulfur atom within the six-membered ring can be selectively oxidized. Treatment with 1.0 equivalent of meta-chloroperoxybenzoic acid (mCPBA) yields the sulfoxide, while >2.0 equivalents yield the sulfone[5]. This oxidation is a powerful tool for medicinal chemists to fine-tune the molecule's LogP (lipophilicity), aqueous solubility, and metabolic stability without altering the core geometry[5].

Analytical Characterization Protocol

To ensure scientific integrity, the synthesized compound must be validated using a self-confirming analytical suite:

• Liquid Chromatography-Mass Spectrometry (LC-MS, ESI+): The mass spectrum will definitively confirm the structure via the bromine isotopic signature. The user must observe a 1:1 doublet at m/z 286.0 [M+H]+ (corresponding to 79Br) and m/z 288.0 [M+H]+ (corresponding to 81Br).

• Nuclear Magnetic Resonance (NMR):

  • 1H NMR (CDCl3): Look for a distinct singlet integrating to 2 protons around 3.7-3.9 ppm, corresponding to the benzylic CH2 group. The alpha-proton of the thiane ring (adjacent to the nitrogen) will appear as a multiplet around 2.5-2.8 ppm.

  • Purity Validation: The absence of a carbonyl peak (~210 ppm) in the 13C NMR spectrum confirms the complete consumption of the starting tetrahydro-4H-thiopyran-4-one.

References

• Chemazone. "C12H16BrNS Molecular Weight and Properties." Chemazone.com. Available at:[Link]

• Master Organic Chemistry. "Reductive Amination, and How It Works." Masterorganicchemistry.com, Sept 2017. Available at:[Link]

Sources

• 1. arctomsci.com [arctomsci.com]
• 2. chemazone.com [chemazone.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Tetrahydro-4H-thiopyran-4-one 1-oxide|CAS 17396-36-0 [benchchem.com]

The Medicinal Chemistry of N-(3-bromobenzyl)thian-4-amine: Scaffold Design, Late-Stage Functionalization, and Pharmacological Profiling

Executive Summary

In contemporary drug discovery, the strategic selection of core scaffolds and synthetic handles dictates the trajectory of lead optimization. N-(3-bromobenzyl)thian-4-amine represents a highly versatile, bifunctional building block. It combines the unique physicochemical properties of the thian-4-amine (tetrahydro-2H-thiopyran-4-amine) bioisostere with the synthetic malleability of a meta-bromobenzyl moiety. This technical whitepaper dissects the structural rationale, synthetic methodologies, and pharmacological applications of this compound, providing a comprehensive guide for medicinal chemists seeking to bypass the limitations of traditional piperidine-based therapeutics.

Structural Rationale: The Thian-4-amine Scaffold vs. Piperidine Bioisosterism

The substitution of a nitrogen atom in a piperidine ring with a sulfur atom to form a thiane ring is a classical bioisosteric replacement designed to modulate a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile [1]. While piperidines are ubiquitous in CNS-active agents, their high basicity often leads to off-target liabilities, including hERG channel inhibition and phospholipidosis.

Causality in Scaffold Selection

• Basicity and Ionization (pKa): The sulfur atom in the thiane ring is a weaker electron donor than the secondary amine in piperidine. This exerts a modest electron-withdrawing effect across the ring, effectively lowering the pKa of the exocyclic amine. This reduced basicity ensures that a lower fraction of the molecule is protonated at physiological pH, enhancing membrane permeability.

• Lipophilicity (LogP): Sulfur is larger and more polarizable but less polar than a secondary amine, generally increasing the overall lipophilicity of the scaffold. This is critical for targeting hydrophobic pockets in receptors or enhancing blood-brain barrier (BBB) penetration for neurological targets [1].

• Metabolic Stability: Piperidines are highly susceptible to N-oxidation and N-dealkylation by Cytochrome P450 enzymes. The thiane scaffold shifts the metabolic soft spot toward S-oxidation (yielding sulfoxides and sulfones), which can either serve as active metabolites or improve the overall metabolic half-life of the parent compound.

Table 1: Physicochemical Comparison of Scaffolds

Property	N-(3-bromobenzyl)piperidin-4-amine	N-(3-bromobenzyl)thian-4-amine	Causality / Impact in Drug Design
Ring Heteroatom	Nitrogen (NH)	Sulfur (S)	Sulfur is less electronegative; alters ring conformation and electron density.
LogP (Lipophilicity)	Lower	Higher	Thiane increases lipophilicity, enhancing BBB penetration for CNS targets.
Exocyclic Amine pKa	Higher (~9.5)	Lower (~8.5)	Reduced basicity limits off-target hERG liability and improves oral bioavailability.
Metabolic Liability	N-oxidation, N-dealkylation	S-oxidation (Sulfoxide/Sulfone)	Shifts clearance pathways; sulfone derivatives can act as stable, polar analogs.

The 3-Bromobenzyl Moiety: A Dual-Purpose Pharmacophore and Synthetic Handle

The N-(3-bromobenzyl) substituent is not merely a lipophilic appendage; it is a strategic synthetic node.

• Pharmacological Role: The benzyl linker provides conformational flexibility, allowing the aromatic ring to optimally occupy auxiliary hydrophobic pockets (e.g., in the allosteric sites of GPCRs or the active sites of low molecular weight protein tyrosine phosphatases, LMPTP) [2].

• Synthetic Role: The bromine atom positioned at the meta site is sterically accessible and electronically primed for late-stage palladium-catalyzed cross-coupling. Unlike ortho-substituents, which suffer from steric hindrance, or para-substituents, which can lead to linear, flat molecules that suffer from poor solubility, the meta-substitution introduces a beneficial "kink" in the molecular geometry, often improving aqueous solubility and target affinity [3].

Synthetic Methodologies and Functionalization Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for the synthesis and subsequent functionalization of N-(3-bromobenzyl)thian-4-amine.

Protocol 1: Reductive Amination (Core Synthesis)

This step establishes the core scaffold by coupling tetrahydro-4H-thiopyran-4-one with 3-bromobenzylamine.

• Imine Formation: Dissolve tetrahydro-4H-thiopyran-4-one (1.0 eq) and 3-bromobenzylamine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Stir at room temperature for 2 hours under nitrogen.

  • Causality: DCE is a non-coordinating, aprotic solvent that drives the equilibrium toward the imine intermediate without requiring harsh dehydrating agents.

• Selective Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise at 0 °C, then allow to warm to room temperature overnight.

  • Causality: NaBH(OAc)3 is a mild hydride donor that selectively reduces the protonated iminium ion over the starting ketone, preventing the formation of thian-4-ol byproducts.

• Work-up: Quench the reaction with saturated aqueous NaHCO3. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

Protocol 2: Late-Stage Suzuki-Miyaura Cross-Coupling

This protocol leverages the 3-bromo handle to generate diversified biaryl libraries [4].

• Catalyst Activation: In a microwave-safe vial, combine N-(3-bromobenzyl)thian-4-amine (1.0 eq), the desired aryl/heteroaryl boronic acid (1.5 eq), Pd(dppf)Cl2 (0.05 eq), and Cs2CO3 (3.0 eq).

  • Causality: Pd(dppf)Cl2 is selected because its bidentate phosphine ligand (dppf) creates a sterically constrained metal center, which resists catalyst poisoning by the sulfur atom in the thiane ring.

• Reaction: Suspend the mixture in a degassed solvent system of 1,4-Dioxane/H2O (4:1, 0.1 M). Seal the vial and heat under microwave irradiation at 120 °C for 20 minutes.

• Isolation: Filter the crude mixture through a short pad of Celite to remove palladium black. Concentrate the filtrate and purify via automated flash chromatography (SiO2, Hexanes/EtOAc gradient) to yield the functionalized lead compound.

Fig 1. Synthetic workflow from thian-4-one to diversified lead compounds via cross-coupling.

Pharmacological Applications: Target Engagement and ADME Profiling

The N-(3-bromobenzyl)thian-4-amine scaffold has demonstrated utility across multiple therapeutic domains, primarily due to its distinct steric bulk and electronic distribution.

Central Nervous System (CNS) Modulation

Thian-4-amine derivatives are heavily investigated as modulators of neurotransmitter systems and ion channels. Specifically, bulky thian-4-amines act as precursors for N-type calcium channel blockers [5]. The thiane ring mimics the spatial orientation of piperidine-based blockers, but its enhanced lipophilicity allows for superior partitioning into the lipid bilayer, facilitating access to the transmembrane binding domains of Cav2.2 channels. This mechanism is highly relevant in the development of non-opioid analgesics.

Enzyme Inhibition (e.g., LMPTP)

Low molecular weight protein tyrosine phosphatase (LMPTP) is a negative regulator of insulin signaling and a prime target for metabolic syndrome therapeutics [2]. Thian-4-amine derivatives have been utilized as core scaffolds to anchor inhibitors within the active site. The exocyclic amine engages in critical hydrogen bonding with the catalytic pocket, while the N-benzyl group (functionalized via the meta-bromo handle) extends into adjacent lipophilic sub-pockets, drastically increasing target residence time and selectivity over other phosphatases.

Fig 2. Mechanism of action for thian-4-amine derivatives modulating CNS neurotransmitter systems.

Conclusion and Future Perspectives

N-(3-bromobenzyl)thian-4-amine is a masterclass in rational scaffold design. By replacing the traditional piperidine ring with a thiane bioisostere, medicinal chemists can systematically tune basicity, improve metabolic stability, and enhance lipophilicity. Concurrently, the 3-bromobenzyl moiety serves as an ideal vector for late-stage diversification, enabling the rapid generation of structure-activity relationship (SAR) data. As drug discovery continues to tackle complex targets in the CNS and metabolic pathways, bifunctional scaffolds of this nature will remain indispensable tools in the medicinal chemist's arsenal.

References

• Inhibitors of low molecular weight protein tyrosine phosphatase (LMPTP) and uses thereof (WO2018204176A1). Google Patents.

• Targeting Selective Activation of M1 for the Treatment of Alzheimer's Disease: Further Chemical Optimization and Pharmacological Characterization. National Institutes of Health (PMC). Available at:[Link]

• Continuous flow Suzuki–Miyaura cross-coupling of aryl bromides. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

Engineering the Thian-4-amine Scaffold: A Technical Guide to Bioisosteric Replacement and Sulfoximine Functionalization in Drug Discovery

Executive Summary

In modern drug discovery, the over-reliance on basic, nitrogen-containing heterocycles like piperidine often leads to pharmacokinetic bottlenecks, including high metabolic clearance, poor membrane permeability, and hERG-mediated cardiotoxicity. Thian-4-amine (tetrahydro-2H-thiopyran-4-amine, CAS 21926-00-1) has emerged as a highly versatile bioisostere and fragment scaffold[1]. By replacing the basic secondary amine of piperidine with a sulfur atom, medicinal chemists can drastically alter a molecule's physicochemical profile while maintaining its three-dimensional spatial vectors. Furthermore, the embedded thioether serves as a synthetic handle for late-stage oxidation into sulfoxides, sulfones, and highly polar sulfoximines.

This technical guide provides an in-depth analysis of the thian-4-amine scaffold, detailing the causality behind its physicochemical advantages, step-by-step synthetic protocols for its functionalization, and a quantitative case study of its application in kinase inhibitor design.

Structural Rationale & Physicochemical Profiling

The Piperidine to Thian-4-amine Switch

The substitution of a piperidine ring with a thian-4-amine ring is driven by specific electronic and steric requirements:

• Basicity Reduction: The sulfur atom in thian-4-amine exhibits a weaker electron-donating capacity compared to the secondary nitrogen in piperidine[2]. This inductive effect lowers the overall basicity of the molecule. Reducing basicity is a proven strategy to mitigate off-target binding (such as phospholipidosis or hERG channel blockade).

• Lipophilicity and Membrane Permeability: Sulfur is larger and less electronegative than oxygen or nitrogen. Transitioning from a pyran or piperidine to a thiopyran ring increases the lipophilicity (logD) of the fragment, which can enhance passive membrane permeability[3].

• 3D Vector Projection: Thian-4-amine derivatives, such as2, lock the ring into specific chair conformations due to steric hindrance, providing precise spatial orientation for binding to targets like N-type calcium channels[2].

The Sulfoximine Breakthrough

While the thioether itself is useful, its true value lies in its ability to be oxidized into a sulfoximine (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

). Sulfoximines are highly stable, hydrogen-bond-donating/accepting moieties that possess a unique tetrahedral geometry. They are increasingly used to replace basic amines to improve aqueous solubility and metabolic stability without sacrificing target affinity.

Synthetic Workflows & Protocol Design

To utilize thian-4-amine as a precursor for sulfoximine-based drug analogs, a highly controlled, step-wise oxidation and imination sequence is required. The following protocol describes the synthesis of a sulfoximine building block from thian-4-amine, utilizing a self-validating methodology to ensure high fidelity at each intermediate stage.

Caption: Workflow for converting thian-4-amine into a sulfoximine-functionalized drug analog.

Self-Validating Protocol: Thian-4-amine to Sulfoximine

Step 1: Primary Amine Protection

• Procedure: React thian-4-amine with Benzyl chloroformate (CbzCl, 1.0 equiv) in aqueous NaOH (1.0 M) at 0°C to Room Temperature (RT) for 1 hour[4].

• Causality: The primary amine must be masked to prevent competitive oxidation or undesired imination in subsequent steps. Cbz is selected because it is orthogonal to the later oxidation steps and can be cleanly removed via hydrogenolysis.

• Validation Checkpoint: Perform a Ninhydrin stain on TLC; a negative result (no purple color) confirms complete consumption of the primary amine. LCMS must show the

  peak for the Cbz-protected mass.

Step 2: Selective Sulfoxide Formation

• Procedure: Treat the Cbz-protected intermediate with Periodic acid (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  , 1.06 equiv) and catalytic (2.8 mol%) in Acetonitrile (MeCN) at RT for 3 hours.

• Causality:

  is a highly tunable oxidant system. It selectively halts oxidation at the sulfoxide stage, preventing over-oxidation to the inert sulfone, which would render the subsequent imination impossible.

• Validation Checkpoint: LCMS analysis must show a precise

  mass shift.

Step 3: Rhodium-Catalyzed Imination

• Procedure: React the sulfoxide with Trifluoroacetamide (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  , 2.0 equiv), catalyst (5 mol%), Iodobenzene diacetate ( , 1.5 equiv), and Magnesium Oxide (MgO, 4.0 equiv) in at RT for 72 hours.

• Causality: The Rhodium catalyst facilitates the transfer of the nitrene (generated in situ from the amide and

  ) to the sulfoxide lone pair. MgO is strictly required as an acid scavenger to neutralize the acetic acid byproduct, which would otherwise degrade the catalyst or intermediate.

• Validation Checkpoint: LCMS must show a

  shift corresponding to the addition of the group.

Step 4: Global Deprotection & Final Coupling

• Procedure: Subject the intermediate to Hydrogenolysis (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  at 1 atm, Pd/C 10 wt%) in Methanol for 5 hours to remove the Cbz group. Finally, couple the liberated amine to the target carboxylic acid using standard EDC/HOBt amide coupling conditions in DMF.

• Validation Checkpoint: Loss of

  (Cbz) prior to coupling. Final product verified by preparative HPLC (purity ) and high-resolution mass spectrometry (HRMS).

Case Study: CDK Inhibition (AT7519 vs. Sulfoximine Analog 15)

To illustrate the profound impact of the thian-4-amine-derived sulfoximine scaffold, we examine the work of4 on AT7519, a clinical-stage pan-CDK inhibitor[4].

In the co-crystal structure of AT7519 with CDK2, the basic 4-aminopiperidine moiety points out of the ATP-binding pocket toward the solvent. Researchers synthesized "Analog 15" by replacing the piperidine ring with a thian-4-amine-derived sulfoximine to evaluate the physicochemical trade-offs[4].

Table 1: Physicochemical & Pharmacokinetic Comparison[4]

Parameter	AT7519 (Piperidine Core)	Analog 15 (Sulfoximine Core)	Impact / Interpretation
CDK2 (nM)	96	522	~5x decrease in potency; likely due to altered solvent-exposed hydrogen bonding networks.
CDK9 (nM)	6	124	~20x decrease in potency.
Aqueous Sol. (mg/L)	1524	52	Significant drop in solubility due to the loss of the highly basic, easily ionized amine.
logD (pH 7.5)	1.3	1.6	Slight increase in lipophilicity, favorable for cellular permeability.
(Rat Hep., L/h/kg)	1.7 (Moderate)	0.06 (Low)	Massive improvement. The non-basic sulfoximine is highly resistant to hepatic metabolism.
(Human HLM, L/h/kg)	0.24	0.06	4-fold improvement in human microsomal stability.

Expert Analysis: While the absolute biochemical potency (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

) decreased when switching from piperidine to the thian-4-amine sulfoximine, the metabolic clearance ( ) improved dramatically (dropping from 1.7 to 0.06 L/h/kg in rat hepatocytes). This represents a classic medicinal chemistry optimization: trading a fraction of target affinity for a massive gain in pharmacokinetic survivability and half-life.

Expanding the Target Landscape

Beyond kinase inhibitors, the thian-4-amine scaffold is actively utilized across diverse therapeutic areas:

• HTRA1 Inhibitors for Macular Degeneration: 5 incorporating tetrahydro-2H-thiopyran-4-amine have been patented for the treatment of age-related macular degeneration (AMD), where the scaffold is oxidized to a sulfoxide to tune the molecule's residence time in the eye[5].

• Targeted Protein Degradation (PROTACs/Molecular Glues): Thian-4-amine derivatives are being explored as structural linkers and target-binding ligands for the degradation of translation termination factors like GSPT1[6].

References

• Tebubio. "Tetrahydro-2H-thiopyran-4-amine - 50 mg." Tebubio Fragment Library.[Link]

• Google Patents.

• Sirvent, J. A., & Lücking, U. (2017). "Novel Pieces for the Emerging Picture of Sulfoximines in Drug Discovery: Synthesis and Evaluation of Sulfoximine Analogues of Marketed Drugs and Advanced Clinical Candidates." ChemMedChem, 12(7), 487-501.[Link]

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• 4. d-nb.info [d-nb.info]
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• 6. WO2023069708A1 - Compounds that mediate protein degradation and uses thereof - Google Patents [patents.google.com]

A Technical Guide to Elucidating the Pharmacophore Properties of N-[(3-bromophenyl)methyl]thian-4-amine for Drug Discovery

This guide provides a comprehensive, in-depth exploration of the methodologies and scientific reasoning required to define the pharmacophore of N-[(3-bromophenyl)methyl]thian-4-amine. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the identification and optimization of novel therapeutic agents. We will proceed from fundamental principles to a detailed, actionable workflow, integrating both computational and experimental approaches to construct and validate a robust pharmacophore model.

Part 1: Foundational Concepts in Pharmacophore Modeling

A pharmacophore is an abstract representation of the essential steric and electronic features a molecule must possess to interact with a specific biological target and elicit a biological response.[1][2] It is not a real molecule or a collection of atoms, but rather a three-dimensional arrangement of key molecular interaction points. These features typically include:

• Hydrogen Bond Acceptors (HBA) & Donors (HBD): Critical for forming directional hydrogen bonds with the target.[3]

• Hydrophobic (HY) Regions: Nonpolar areas of the molecule that engage in van der Waals interactions with hydrophobic pockets of the target.[3]

• Aromatic Rings (AR): Planar, cyclic systems that can participate in π-π stacking or other aromatic interactions.[3]

• Positive & Negative Ionizable (PI/NI) Features: Groups that are charged at physiological pH and form ionic bonds.[3]

Understanding a molecule's pharmacophore is a cornerstone of modern drug design, enabling virtual screening for new lead compounds, lead optimization, and even drug repurposing.[4][5]

Part 2: Structural and Physicochemical Analysis of N-[(3-bromophenyl)methyl]thian-4-amine

A thorough analysis of the target molecule's structure is the first step in hypothesizing its pharmacophoric features.

Property	Value	Source
Molecular Formula	C12H16BrNS	[6]
Molecular Weight	286.23 g/mol	[6]
InChI Key	GCUBRBUOWRYKGV-UHFFFAOYSA-N	[6]
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	2	PubChem

Key Structural Motifs and Their Potential Pharmacophoric Roles:

• Thian-4-amine moiety: The secondary amine is a clear hydrogen bond donor and can also act as a hydrogen bond acceptor . The nitrogen atom is also a potential positive ionizable center at physiological pH. The saturated thiane ring contributes a distinct three-dimensional shape and presents a hydrophobic region .[]

• (3-bromophenyl)methyl group: The phenyl ring provides a significant aromatic feature and a hydrophobic region . The bromine atom is a halogen bond donor and can influence the electronic properties of the aromatic ring, potentially modulating its interaction with the target. While not a classic pharmacophore feature, its presence can be critical for activity.[8] The meta-substitution pattern of the bromine atom will dictate the spatial relationship between the aromatic ring and the thian-4-amine moiety.

Part 3: A Step-by-Step Guide to Pharmacophore Model Generation and Validation

Given the absence of a known biological target for N-[(3-bromophenyl)methyl]thian-4-amine, a ligand-based pharmacophore modeling approach is the most logical starting point.[1][9] This methodology relies on the principle that a set of molecules binding to the same target will share common pharmacophoric features.[10]

Ligand-Based Pharmacophore Model Generation

Objective: To generate a 3D pharmacophore model that represents the common features of a set of active compounds structurally related to N-[(3-bromophenyl)methyl]thian-4-amine.

Experimental Protocol:

• Training Set Selection:

  • Compile a set of at least 5-10 structurally diverse molecules with known high affinity for a common biological target, including N-[(3-bromophenyl)methyl]thian-4-amine if its activity is determined.

  • The training set should also include moderately active and inactive molecules to enhance the model's predictive power.[11]

• Conformational Analysis:

  • Generate a diverse set of low-energy 3D conformations for each molecule in the training set using computational chemistry software (e.g., Discovery Studio, LigandScout). This step is crucial as the bioactive conformation may not be the lowest energy state.[10]

• Feature Mapping:

  • Identify the potential pharmacophoric features (HBA, HBD, HY, AR, PI) for each conformer of every molecule in the training set.

• Molecular Alignment and Hypothesis Generation:

  • Align the conformers of the active molecules based on their common pharmacophoric features.

  • Generate pharmacophore hypotheses, which are different combinations of features with specific 3D arrangements.

  • Score each hypothesis based on how well it maps to the active molecules and excludes the inactive ones.

Workflow for Ligand-Based Pharmacophore Generation:

Sources

• 1. rasalifesciences.com [rasalifesciences.com]
• 2. Pharmacophore - Wikipedia [en.wikipedia.org]
• 3. studysmarter.co.uk [studysmarter.co.uk]
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• 5. Pharmacophore Modeling: A Detailed Guide to the Concept, Process, and Applications [pharmacareerinsider.com]
• 6. N-[(3-bromophenyl)methyl]thian-4-amine hydrochloride | 1803566-42-8 [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Applications and Limitations of Pharmacophore Modeling – Protac [drugdiscoverypro.com]
• 10. fiveable.me [fiveable.me]
• 11. Pharmacophore Construction Using Discovery Studio - CD ComputaBio [computabio.com]

Unveiling the Therapeutic Landscape for N-(3-bromobenzyl)tetrahydrothiopyran-4-amine: A Strategic Guide to Target Identification and Validation

An In-Depth Technical Guide

Abstract

N-(3-bromobenzyl)tetrahydrothiopyran-4-amine is a novel small molecule with structural motifs suggestive of significant pharmacological potential. The integration of a bromobenzyl group, known for its role in modulating interactions with key biological targets, and a tetrahydrothiopyran core, a scaffold present in numerous bioactive compounds, positions this molecule as a promising candidate for drug discovery. This guide provides a comprehensive, technically-grounded framework for researchers and drug development professionals to systematically identify and validate its potential biological targets. We eschew a simple listing of possibilities, instead presenting a logical, causality-driven workflow that begins with computational prediction, progresses through unbiased and biased experimental screening, and culminates in target validation. Detailed protocols, comparative data tables, and workflow visualizations are provided to empower research teams to efficiently navigate the complex process of elucidating a small molecule's mechanism of action.

Introduction: Deconstructing the Pharmacophore

The therapeutic potential of N-(3-bromobenzyl)tetrahydrothiopyran-4-amine can be inferred from its constituent chemical features. A thorough understanding of these components is the foundation of a rational, hypothesis-driven approach to target identification.

• The Tetrahydrothiopyran (THTP) Core: The THTP ring is a saturated heterocycle and a bioisostere of the more common tetrahydropyran (THP) and cyclohexane rings often found in pharmaceuticals.[1] Unlike its cyclohexane counterpart, the THTP scaffold has reduced lipophilicity, which can improve absorption, distribution, metabolism, and excretion (ADME) profiles.[1] The sulfur atom can act as a hydrogen bond acceptor, providing an additional point of contact with a protein target.[1] Derivatives of the related tetrahydrothiopyran-4-one are recognized as valuable building blocks for compounds with anticancer, anti-inflammatory, and antimicrobial properties, targeting proteins such as EGFR and VEGFR-2.[2] The amine at the 4-position is a critical feature, as it is basic and will be protonated at physiological pH. This provides a positively charged center for strong ionic interactions and hydrogen bond donation, a common feature in ligands for kinases and G-protein coupled receptors (GPCRs).

• The 3-Bromobenzyl Moiety: The bromobenzyl group is a versatile component in medicinal chemistry.[3][4] The bromine atom is highly significant; it is an electron-withdrawing group that can participate in halogen bonding—a specific and increasingly recognized non-covalent interaction that can enhance binding affinity and selectivity. Its 'meta' position on the phenyl ring influences the electronic distribution and steric profile presented to a potential binding pocket. Furthermore, this moiety is a key structural feature in molecules designed as inhibitors of topoisomerases, cyclooxygenases (COX), and tubulin.[5][6][7] For instance, certain 2-(4-bromobenzyl) tethered pyrimidines have been identified as potent dual topoisomerase I/II inhibitors.[5]

In Silico Target Prediction and Physicochemical Profiling

Before embarking on resource-intensive experimental work, a robust computational analysis can narrow the field of potential targets and predict the molecule's drug-likeness.[8][9]

ADMET and Drug-Likeness Prediction

In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is a critical first step to evaluate the pharmaceutical potential of a compound.[10] These predictions are based on the molecule's structural properties and are used to filter out candidates with undesirable characteristics early in the discovery process.

Table 1: Predicted Physicochemical Properties and Drug-Likeness of N-(3-bromobenzyl)tetrahydrothiopyran-4-amine

Property	Predicted Value	Compliance with Lipinski's Rule of Five	Rationale and Implication
Molecular Weight	~300.25 g/mol	Yes (< 500 Da)	Favorable for cell permeability and oral bioavailability.
LogP (Octanol/Water)	~3.1 - 3.5	Yes (< 5)	Indicates good lipid solubility for membrane passage without being overly lipophilic, which could lead to poor absorption or metabolic instability.
Hydrogen Bond Donors	1 (Amine group)	Yes (≤ 5)	Contributes to target binding specificity without compromising membrane permeability.
Hydrogen Bond Acceptors	1 (Sulfur atom)	Yes (≤ 10)	Provides a potential point of interaction for target binding.

| Polar Surface Area (PSA) | ~38.1 Ų | Favorable (< 140 Ų) | Suggests good potential for oral bioavailability and CNS penetration. |

Note: Values are estimates derived from standard computational algorithms and provide a preliminary assessment.

Hypothesis Generation via Target Prediction Algorithms

Based on the structural motifs discussed, we can formulate several primary hypotheses for potential target classes. These hypotheses can be cross-referenced using computational target prediction tools (e.g., SwissTargetPrediction, SuperPred), which operate on the principle of chemical similarity, suggesting that structurally similar molecules often share common biological targets.

Primary Target Hypotheses:

• Protein Kinases: The combination of a heterocyclic amine and an aromatic system is a hallmark of many ATP-competitive kinase inhibitors. The THTP-amine could engage with the hinge region of a kinase, while the bromobenzyl group explores the hydrophobic pocket.

• G-Protein Coupled Receptors (GPCRs): The protonated amine and the aromatic ring are classic features of ligands for aminergic GPCRs, such as dopamine and serotonin receptors.[11]

• Topoisomerases: The bromobenzyl moiety has been explicitly implicated in compounds that inhibit Topoisomerase I and II, enzymes critical for DNA replication and repair.[5]

• Cyclooxygenase (COX) Enzymes: Several anti-inflammatory agents feature scaffolds where a halogenated phenyl ring is crucial for activity, suggesting COX-1/COX-2 as potential targets.[6]

Experimental Target Identification: A Dual-Pronged Strategy

With computational hypotheses in hand, a two-pronged experimental approach is recommended. This involves both unbiased (target-agnostic) methods to discover unexpected targets and biased (target-oriented) methods to directly test the primary hypotheses.

Caption: A strategic workflow for small molecule target identification.

Unbiased (Target-Agnostic) Approaches

Unbiased methods are crucial as they can identify targets without prior assumptions, potentially revealing novel mechanisms of action. These methods rely on detecting changes in protein properties upon ligand binding.[12]

• Drug Affinity Responsive Target Stability (DARTS): This technique leverages the principle that a protein becomes more resistant to proteolysis when bound to a small molecule ligand.[13][14] It is advantageous because it uses the unmodified compound and can be performed in a complex biological matrix like a cell lysate.[12]

• Cellular Thermal Shift Assay (CETSA): CETSA is based on the concept that a ligand binding to a protein stabilizes it against thermal denaturation.[12][15] This method can be performed in live cells, providing a highly physiological context for the binding event.

• Affinity Chromatography/Pull-Down: This classic method involves immobilizing the compound (or an analog) on a solid support to "pull down" its binding partners from a cell lysate for identification by mass spectrometry.[13][14] While powerful, it requires chemical modification of the compound, which may alter its binding properties.

Detailed Protocol: Drug Affinity Responsive Target Stability (DARTS)

Rationale: DARTS is selected as a primary unbiased method because it does not require chemical modification of N-(3-bromobenzyl)tetrahydrothiopyran-4-amine, thus preserving its native binding characteristics.[12] The protocol validates itself by including vehicle and heat-denatured controls.

Workflow Diagram:

Caption: The experimental workflow for the DARTS protocol.

Step-by-Step Methodology:

• Cell Lysate Preparation: Lyse cultured cells (e.g., a relevant cancer cell line like MCF-7 or a neuronal line like SH-SY5Y) in a non-denaturing lysis buffer (e.g., M-PER buffer with protease inhibitors). Centrifuge to pellet cell debris and collect the supernatant.

• Compound Incubation: Divide the lysate into aliquots. Treat one set with N-(3-bromobenzyl)tetrahydrothiopyran-4-amine (e.g., at 10x the expected cellular IC50) and the control set with vehicle (e.g., DMSO). Incubate for 1 hour at room temperature to allow for binding.

• Limited Proteolysis: Add a broad-spectrum protease, such as Pronase, to each tube at a predetermined optimal concentration. Incubate for a short, defined period (e.g., 15-30 minutes) at room temperature. The key is "limited" digestion, where proteins are partially cleaved.

• Quenching: Stop the proteolytic reaction by adding SDS-PAGE loading buffer and immediately boiling the samples for 5-10 minutes. This denatures the protease and prepares the samples for electrophoresis.

• Gel Electrophoresis: Separate the protein fragments by SDS-PAGE.

• Visualization and Identification: Stain the gel with a sensitive protein stain (e.g., Coomassie Blue or silver stain). Compare the drug-treated lanes to the vehicle control lanes. Look for protein bands that are present or significantly more intense in the drug-treated lane. These represent proteins that were protected from proteolysis by compound binding.

• Mass Spectrometry: Excise the protected bands from the gel. Subject them to in-gel trypsin digestion followed by LC-MS/MS analysis to identify the protein(s).

Table 2: Comparison of Unbiased Target Identification Methods

Method	Principle	Advantages	Disadvantages
DARTS [12][13]	Ligand binding increases resistance to proteolysis.	No compound modification needed; applicable to complex lysates.	May miss targets that don't confer protease resistance.
CETSA [12]	Ligand binding increases thermal stability.	Can be done in live cells; highly physiological.	Requires specific antibodies or mass spec for detection; not all proteins show a clear thermal shift.

| Affinity Pull-Down [13][14] | Immobilized ligand captures binding partners. | Can identify both high and low affinity binders. | Requires compound modification which may alter binding; risk of non-specific binding. |

Biased (Target-Oriented) Approaches

These experiments directly test the hypotheses generated from the in silico analysis and structural analogy.

• Kinase Inhibition Screening:

  • Protocol: Submit the compound to a commercial kinase screening panel (e.g., Eurofins' KinaseProfiler™ or Reaction Biology's KinomeScan™). These services test the compound's ability to inhibit a large panel of human kinases (typically >400) at a fixed concentration (e.g., 1 or 10 µM).

  • Causality: This is the most efficient method to broadly survey the kinome. A high hit rate against a specific kinase family (e.g., tyrosine kinases) would provide a strong lead for further investigation.

• GPCR Binding Assays:

  • Protocol: Begin with a panel focused on aminergic receptors. A common method is a radioligand displacement assay. A cell membrane preparation expressing the target receptor (e.g., Dopamine D3) is incubated with a known radiolabeled ligand. The ability of N-(3-bromobenzyl)tetrahydrothiopyran-4-amine to displace the radioligand is measured, allowing for the determination of its binding affinity (Ki).

  • Causality: This directly quantifies the interaction between the compound and the hypothesized GPCR target, providing definitive evidence of binding.

• Enzyme Inhibition Assays:

  • Topoisomerase I/II: Use a DNA relaxation assay kit. These kits contain supercoiled plasmid DNA, human topoisomerase I or II, and the necessary buffers. The enzyme relaxes the supercoiled DNA. An effective inhibitor will prevent this relaxation, which can be visualized by agarose gel electrophoresis.

  • COX-1/COX-2: Utilize a colorimetric or fluorescent COX inhibitor screening assay kit. These assays measure the peroxidase activity of the COX enzyme. The ability of the compound to inhibit this activity is measured, allowing for the calculation of IC50 values for both isoforms to determine potency and selectivity.

Target Validation and Next Steps

Once a primary target is identified through the screening process, validation is essential to confirm that the interaction is responsible for the compound's cellular effects.

Caption: Hypothetical inhibition of a receptor tyrosine kinase pathway.

• Cellular Target Engagement: Use CETSA to confirm that the compound binds to the target protein inside intact cells.

• Downstream Signaling Analysis: If the target is an enzyme like a kinase, use Western blotting to determine if the compound inhibits the phosphorylation of known downstream substrates in a dose-dependent manner.

• Phenotypic Correlation: Use techniques like siRNA or CRISPR/Cas9 to knock down the expression of the target protein. If the cellular phenotype observed upon target knockdown mimics the phenotype of cells treated with the compound, it provides strong evidence for a specific mechanism of action.

Conclusion

N-(3-bromobenzyl)tetrahydrothiopyran-4-amine is a compound of significant interest based on a structural analysis of its pharmacophoric elements. While its precise biological targets are currently uncharacterized, a systematic and logical investigative strategy can efficiently elucidate its mechanism of action. This guide proposes a robust workflow that integrates predictive computational analysis with both unbiased and hypothesis-driven experimental screening. By following this path—from in silico profiling to unbiased discovery with methods like DARTS, and focused validation through targeted assays—researchers can effectively map the therapeutic landscape of this promising molecule and unlock its full potential in drug development.

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• Kumar, R., et al. (2024). 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[12][13]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. RSC Medicinal Chemistry. [Link]

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• Macmillan Group. (2016). In Silico Drug Design and Development. Macmillan Group. [Link]

• International Science Community Association. (2013). Synthesis and Biological activity of 4-(3-bromophenyl)-N-(1-(4-(4-bromophenyl) thiazol-2-yl)-3-methyl-4-(2-phenylhydrazono)-4,5-dihydro-1H-pyrazol-5-ylidene)-6-(4-nitrophenyl)pyrimidin-2-amine derivatives. Research Journal of Chemical Sciences. [Link]

• Hussain, M., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules. [Link]

• Kaneria, A., et al. (2016). Synthesis, Characterization and Antimicrobial Activities of some Novel 3-(4-Bromobenzyl)-5-(Thiophen-2-yl)-4H-1,2,4-Triazol Derivatives. International Letters of Chemistry Physics and Astronomy. [Link]

• Sharma, D., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal. [Link]

• Al-Ostath, R. A., et al. (2024). Design, Synthesis, In Silico Docking, Multitarget Bioevaluation and Molecular Dynamic Simulation of Novel Pyrazolo[3,4-d]Pyrimidinone Derivatives as Potential In Vitro and In Vivo Anti-Inflammatory Agents. Pharmaceuticals. [Link]

• Al-Abdullah, E. S., et al. (2023). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. Molecules. [Link]

• El-Gohary, N. S., et al. (2023). Development of a New Benzofuran–Pyrazole–Pyridine-Based Molecule for the Management of Osteoarthritis. Pharmaceuticals. [Link]

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physiochemical properties of N-[(3-bromophenyl)methyl]thian-4-amine

An in-depth technical analysis of N-[(3-bromophenyl)methyl]thian-4-amine requires moving beyond basic structural identification to understand how its physicochemical properties dictate its behavior in biological and synthetic systems. As a Senior Application Scientist, I have structured this whitepaper to evaluate the compound’s structural architecture, detail the analytical methodologies required to profile it, and map its chemical reactivity.

Structural and Electronic Architecture

N-[(3-bromophenyl)methyl]thian-4-amine (often utilized as its hydrochloride salt, CAS ) is a highly versatile building block and potential pharmacophore. The molecule consists of three distinct domains:

• The Thiane Ring : A six-membered sulfur-containing heterocycle. The longer C–S bonds (compared to C–C bonds in a piperidine or cyclohexane ring) alter the ring pucker, providing unique conformational flexibility and increasing the overall lipophilicity of the core.

• The Secondary Amine : Located at the 4-position of the thiane ring, this acts as the primary ionization center, dictating the molecule's solubility and target-binding electrostatics.

• The 3-Bromobenzyl Moiety : A highly lipophilic, electron-withdrawing group. The methylene spacer (

  ) insulates the secondary amine from the direct inductive electron-withdrawing effects of the aromatic ring, preserving the amine's basicity.

Table 1: Key Physicochemical Parameters

Note: Values are derived from predictive models based on structural class and standard empirical data for thiane derivatives.

Parameter	Value / Description	Analytical Consequence
Molecular Formula	C12H16BrNS	Distinct isotopic pattern in MS (1:1 ratio for 79Br/81Br).
Molecular Weight	286.23 g/mol (Free Base)	Optimal for small-molecule drug space (Rule of 5 compliant).
Physical State	Solid (Hydrochloride Salt)	Salt form is required to overcome poor kinetic aqueous solubility.
Predicted pKa	~9.2 (Secondary Amine)	Protonated (>98%) at physiological pH (7.4), affecting membrane flux.
Predicted LogP	~3.2 - 3.5	Highly lipophilic; requires organic co-solvents for in vitro assays.
TPSA	37.3 Ų	Excellent membrane permeability potential (e.g., BBB penetration).

Experimental Determination of Lipophilicity (LogD)

The Causality of Method Selection: Traditional shake-flask methods for determining partitioning (octanol/water) are notoriously problematic for highly lipophilic, sulfur-containing amines. The thiane moiety combined with the heavy bromine atom promotes the formation of stable micro-emulsions at the solvent interface. This leads to incomplete phase separation and artificially inflated aqueous concentrations. To circumvent this artifact, the High-Performance Liquid Chromatography (HPLC) method is the authoritative choice. The C18 stationary phase acts as a surrogate for the lipid phase, providing a dynamic, emulsion-free measurement of lipophilicity.

Protocol: High-Throughput HPLC Method for LogD(7.4)

• Mobile Phase Preparation : Prepare a 50 mM potassium phosphate buffer adjusted precisely to pH 7.4. Use HPLC-grade methanol as the organic modifier.

• System Suitability & Validation (Self-Validation Step) : Inject a calibration mixture of 6 reference compounds with known, peer-reviewed LogP values (e.g., aniline, toluene, chlorobenzene, triphenylamine). The system is validated only if the linear regression of the log of the capacity factor (

  ) versus known LogP yields an .

• Sample Preparation : Dissolve N-[(3-bromophenyl)methyl]thian-4-amine in methanol to a concentration of 100 µg/mL.

• Execution : Run the sample using an isocratic elution (e.g., 60% Methanol / 40% Buffer) on a C18 column at a constant 25°C. Measure the retention time (

  ).

• Data Processing : Calculate the capacity factor

  , where is the dead time (measured using an unretained marker like uracil). Interpolate the LogD(7.4) of the compound directly from the validated calibration curve.

pKa Profiling and Ionization Dynamics

The Causality of Method Selection: Many high-throughput pKa assays rely on UV-metric titrations. However, UV-metric methods require a chromophore in close proximity to the ionization center so that protonation triggers a measurable shift in the UV absorbance spectrum. In N-[(3-bromophenyl)methyl]thian-4-amine, the chromophore (the bromophenyl ring) is insulated from the ionizable secondary amine by a methylene bridge. Consequently, the UV shift upon ionization is negligible, rendering UV-metric methods blind to the protonation event. As established in authoritative texts like , potentiometric titration remains the absolute gold standard for aliphatic and alicyclic amines.

Protocol: Potentiometric Titration

• Solvent Preparation : Prepare a 0.15 M KCl aqueous solution. This maintains a constant ionic strength throughout the experiment, mimicking physiological osmolarity and preventing activity coefficient fluctuations.

• System Suitability & Validation (Self-Validation Step) : Calibrate the glass pH electrode using standard buffers (pH 4.0, 7.0, 10.0). Validate the Nernstian slope by titrating a reference standard (e.g., potassium hydrogen phthalate) to ensure the electrode response is >98% of the theoretical value.

• Sample Preparation : Dissolve 2.0 mg of the compound's HCl salt in 10 mL of the 0.15 M KCl solution. Blanket the titration vessel with Argon gas to prevent atmospheric

  from dissolving and forming carbonic acid, which would skew the basic pKa measurement.

• Execution : Titrate with standardized 0.1 M KOH using an automated titrator, dispensing in 0.01 mL increments from pH 3.0 up to pH 11.0.

• Data Processing : Plot the Bjerrum formation curve (average number of bound protons vs. pH). The pKa is mathematically extracted at the half-equivalence point where the amine exists in a 1:1 ratio of protonated to unprotonated states.

Metabolic Stability and Synthetic Reactivity

The structural features of N-[(3-bromophenyl)methyl]thian-4-amine offer distinct pathways for both biological metabolism and synthetic elaboration, making it a dual-purpose molecule in drug discovery.

• Thioether Oxidation : The thiane sulfur is highly susceptible to biological oxidation by hepatic Cytochrome P450 (CYP) and Flavin-containing monooxygenases (FMO). This results in the rapid formation of polar sulfoxides and, subsequently, sulfones, which drastically alters the molecule's LogD and clearance rates.

• Halogen Handle : The 3-bromo substitution on the aromatic ring is a privileged synthetic handle. It allows for late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), making this compound an excellent modular building block for library synthesis.

Fig 1. Experimental workflow for the physicochemical profiling of the target compound.

Fig 2. Divergent metabolic pathways and synthetic functionalization handles of the molecule.

Conclusion

N-[(3-bromophenyl)methyl]thian-4-amine requires rigorous analytical foresight due to the emulsion-forming tendencies of its lipophilic thiane core and the UV-insulating nature of its methylene bridge. By employing HPLC-based LogD determination and potentiometric pKa titrations, researchers can generate highly accurate physicochemical profiles. Furthermore, understanding its dual susceptibility to biological S-oxidation and synthetic cross-coupling is vital for its successful deployment in drug discovery pipelines.

References

• Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method Source: OECD Guidelines for the Testing of Chemicals, Section 1 URL:[Link][1][2]

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therapeutic potential of bromophenyl-substituted thian-4-amines

An In-depth Technical Guide to the Therapeutic Potential of Bromophenyl-substituted Thian-4-amines

Abstract

The confluence of privileged structural motifs in medicinal chemistry often yields compounds with profound and diverse biological activities. This guide delves into the burgeoning therapeutic potential of a unique chemical class: bromophenyl-substituted thian-4-amines. This scaffold combines the electronic and steric properties of the bromophenyl group with the conformational flexibility of the thian (tetrahydrothiopyran) ring system, creating a platform for potent and selective interactions with a range of high-value biological targets. Primarily recognized for their high affinity for sigma receptors, these compounds are emerging as promising candidates for the treatment of complex neurological disorders, including neurodegenerative diseases and neuropathic pain. Furthermore, related structures have demonstrated potential in oncology, and as anti-inflammatory and antimicrobial agents. This whitepaper will provide a comprehensive overview of the medicinal chemistry, synthesis, pharmacology, and preclinical evidence supporting the development of bromophenyl-substituted thian-4-amines as next-generation therapeutics.

The Architectural Rationale: Unpacking the Bromophenyl-substituted Thian-4-amine Scaffold

The therapeutic promise of this molecular architecture stems from the synergistic contribution of its core components.

• The Thian-4-amine Core: The non-aromatic, sulfur-containing thian ring provides a three-dimensional scaffold that is conformationally restricted yet flexible enough to allow optimal orientation of its substituents within a binding pocket. The basic nitrogen of the amine at the 4-position serves as a critical pharmacophoric feature, capable of forming key hydrogen bonds or ionic interactions with biological targets. Its position on the six-membered ring allows for equatorial or axial presentations, influencing receptor selectivity and affinity.

• The Bromophenyl Substituent: The bromine atom is a fascinating and versatile tool in drug design. It is a lipophilic, electron-withdrawing group that can significantly impact a molecule's pharmacokinetic profile (absorption, distribution, metabolism, and excretion). Its size and polarizability can lead to specific halogen bonding interactions with protein residues, enhancing binding affinity and selectivity. The position of the bromine atom (ortho, meta, or para) on the phenyl ring is a critical determinant of biological activity, fine-tuning the molecule's interaction with its target.

The convergence of these features has positioned bromophenyl-substituted thian-4-amines as a focal point for drug discovery, particularly in the realm of central nervous system (CNS) disorders where targets like the sigma receptor are of paramount importance.

Medicinal Chemistry and Synthetic Strategies

The generation of diverse libraries of these compounds is crucial for establishing robust Structure-Activity Relationships (SAR). Synthetic approaches are designed for flexibility, allowing for late-stage diversification.

Core Synthesis and Derivatization

A common and effective strategy involves the functionalization of a pre-formed thian ring. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are workhorse methodologies for introducing the bromophenyl moiety and its analogs.[1]

Experimental Protocol: Representative Suzuki-Miyaura Cross-Coupling for Arylation

This protocol describes a general method for coupling an arylboronic acid with a suitable brominated precursor. The causality behind this choice lies in the reaction's exceptional tolerance for a wide range of functional groups, allowing for the synthesis of a diverse library of analogs from a common intermediate.[2]

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the N-protected bromo-precursor (1.0 eq.), the desired arylboronic acid (1.1-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq.), and a base, typically K₃PO₄ or Cs₂CO₃ (2.0-3.0 eq.).

• Solvent Addition: Add a degassed solvent system, commonly a mixture of 1,4-dioxane and water (e.g., 4:1 ratio). The aqueous component is crucial for the catalytic cycle, facilitating the transmetalation step.

• Reaction Execution: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 4 to 24 hours.

• Work-up and Purification: Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired coupled product.

• Deprotection (if necessary): If a protecting group was used on the amine, a final deprotection step is performed under appropriate conditions (e.g., acid-mediated cleavage for a Boc group) to yield the final thian-4-amine derivative.

Structure-Activity Relationships (SAR)

Systematic modification of the scaffold has yielded critical insights into the determinants of biological activity.

• Phenyl Ring Substitution: The position and nature of substituents on the phenyl ring dramatically influence receptor selectivity. For instance, in related 4-[(3-bromophenyl)amino]pyridopyrimidines, this specific substitution pattern was found to be optimal for potent inhibition of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[3] Moving the bromine or replacing it with other halogens or electron-donating/withdrawing groups can switch activity between different targets.

• Nitrogen Substitution: The substitution on the thian-amine nitrogen is a key modulator of activity. Increasing the steric bulk of substituents on the nitrogen atom can decrease affinity for certain targets, like the α-adrenergic receptor, while increasing it for β-receptors.[4] This principle allows for the fine-tuning of selectivity profiles. For GABA uptake inhibitors, lipophilic N-substituents are crucial for enhancing potency and brain penetration.[5]

Pharmacology and Key Mechanisms of Action

The is rooted in their ability to modulate several key proteins implicated in disease.

Primary Target: The Sigma Receptors (σ₁ and σ₂)

The sigma-1 receptor (S1R) is an intracellular chaperone protein located at the endoplasmic reticulum (ER)-mitochondrion interface.[6] It plays a critical role in regulating cellular calcium homeostasis, mitigating ER stress, and promoting cell survival.[6] The sigma-2 receptor (S2R), now identified as TMEM97, is involved in cellular proliferation and lipid metabolism. Both receptors are overexpressed in various cancer cells and are implicated in the pathophysiology of neurodegenerative diseases.

Bromophenyl-containing ligands have shown high affinity for both sigma receptor subtypes.[7] Activation (agonism) of the S1R is a particularly attractive therapeutic strategy for neurodegeneration, as it can trigger a cascade of neuroprotective effects.

Signaling Pathway: S1R-Mediated Neuroprotection

Caption: S1R activation by an agonist ligand initiates multiple neuroprotective pathways.

Enzyme Inhibition

• Monoamine Oxidase (MAO): MAO enzymes (MAO-A and MAO-B) are critical for the degradation of neurotransmitters like dopamine and serotonin. Inhibition of MAO-B is a validated strategy in Parkinson's disease to increase dopamine levels.[8] The structural features of thian-amines make them potential candidates for MAO inhibition, offering a symptomatic and potentially disease-modifying approach.[9][10]

• Cholinesterases (AChE & BChE): Inhibition of acetylcholinesterase (AChE) is the primary treatment modality for the cognitive symptoms of Alzheimer's disease. Some heterocyclic scaffolds related to the thian-amine core have demonstrated potent cholinesterase inhibitory activity.[11]

Therapeutic Applications and Preclinical Landscape

The unique pharmacology of bromophenyl-substituted thian-4-amines translates into significant potential across several therapeutic areas.

Neurodegenerative Disorders

This is the most promising area of application. By activating the S1R, these compounds can combat multiple facets of neurodegenerative pathology, including oxidative stress, mitochondrial dysfunction, and neuroinflammation—hallmarks of diseases like Alzheimer's and Parkinson's.[8][12][13] The potential for dual-target activity, such as combining S1R agonism with MAO-B inhibition, could offer synergistic benefits.

Neuropathic Pain

S1R antagonists have emerged as a novel, non-opioid class of analgesics for treating nerve injury and chronic pain. While many thian-amines are being explored as agonists, subtle structural modifications could flip the pharmacological profile to antagonism, opening a therapeutic avenue for pain management. Preclinical studies with S1R antagonists show significant anti-allodynic and antinociceptive effects.

Oncology

The overexpression of sigma receptors, particularly S2R, in tumors presents a unique therapeutic window.

• Tumor Imaging: Radiolabeled high-affinity sigma receptor ligands, such as those based on a bromophenyl acetamide scaffold, can be used in Positron Emission Tomography (PET) to visualize tumors and assess their proliferative status.[7]

• Direct Anti-cancer Activity: Ligands that induce apoptosis or inhibit proliferation through S2R modulation are under investigation. Additionally, the EGFR kinase inhibitory activity seen in related bromophenyl-amino structures provides a separate, validated pathway for anti-cancer drug development.[3][14]

Table 1: Summary of Preclinical Activity for Related Compounds

Compound Class	Target(s)	Disease Model/Assay	Key Finding	Reference(s)
4-[(3-bromophenyl)amino]pyridopyrimidine	EGFR Tyrosine Kinase	In vitro kinase assay, A431 cell autophosphorylation	Potent inhibition (IC₅₀ = 0.08 nM)	[3]
[(18)F]N-(4'-fluorobenzyl)-4-(3-bromophenyl)acetamide	Sigma-1 & Sigma-2 Receptors	Mouse mammary adenocarcinoma xenograft	High tumor uptake, suitable for PET imaging	[7]
Sigma Receptor Antagonists (CM-304)	Sigma Receptors	Mouse acetic acid writhing test (visceral pain)	Potent antinociception (ED₅₀ = 0.48 mg/kg)
6,6'-(1,4-phenylene)bis(4-(4-bromophenyl)pyrimidin-2-amine)	CDK-8	Human colorectal carcinoma cell line (SRB assay)	High antiproliferative potential (IC₅₀ = 0.01 µmol/mL)	[15]

Methodologies for Evaluation

Advancing these compounds from discovery to clinical candidates requires a robust and logical pipeline of assays.

Experimental Workflow: From Synthesis to In Vivo Proof-of-Concept

// Nodes A [label="Synthesis & Library\nGeneration", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Primary Screening:\nReceptor Binding Assays\n(e.g., Sigma-1, Sigma-2)", fillcolor="#E8F0FE", fontcolor="#1967D2"]; C [label="Secondary Screening:\nFunctional Assays\n(e.g., Ca2+ flux, Enzyme Inhibition)", fillcolor="#D2E3FC", fontcolor="#1967D2"]; D [label="In Vitro ADME:\nPermeability (PAMPA), Stability\n(Microsomes, Plasma)", fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Cell-Based Assays:\nNeuroprotection (SH-SY5Y cells),\nCytotoxicity (Cancer lines)", fillcolor="#A8DAB5", fontcolor="#202124"]; F [label="In Vivo Pharmacokinetics (PK):\nRodent IV/PO Dosing", fillcolor="#EA4335", fontcolor="#FFFFFF"]; G [label="In Vivo Efficacy Models:\nNeuropathic Pain (CCI Model)\nNeurodegeneration (MPTP Model)", fillcolor="#B31412", fontcolor="#FFFFFF"]; H [label="Lead Optimization", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges A -> B [label="Characterized Compounds"]; B -> C [label="Active Hits (nM Affinity)"]; C -> D [label="Functionally Potent Hits"]; C -> E; D -> F [label="Promising Physicochemical\nProperties"]; E -> F [label="Cellular Efficacy"]; F -> G [label="Sufficient Brain Exposure"]; G -> H [label="In Vivo Proof-of-Concept"]; H -> A [style=dashed, label="Iterative Design"]; }

Caption: A logical progression for evaluating novel thian-amine derivatives.

Protocol: In Vitro Neuroprotection Assay

This self-validating protocol assesses the ability of a test compound to protect neuronal cells from a known toxin, a key indicator of neuroprotective potential.

• Cell Culture: Plate a human neuroblastoma cell line (e.g., SH-SY5Y) in 96-well plates at a suitable density and allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of the bromophenyl-substituted thian-4-amine test compound for 1-2 hours. This allows the compound to engage its target (e.g., S1R) before the insult.

• Induction of Toxicity: Introduce a neurotoxin such as 6-hydroxydopamine (6-OHDA) or rotenone to all wells except the vehicle control. Include a "toxin-only" control group that does not receive the test compound.

• Incubation: Incubate the plates for 24-48 hours.

• Viability Assessment: Measure cell viability using a standard method like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance reading is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle-treated (100% viability) and toxin-only (0% protection) controls. The results demonstrate the compound's ability to rescue neurons from toxic insult. A known neuroprotective agent should be used as a positive control to validate the assay performance.

Future Directions and Conclusion

The bromophenyl-substituted thian-4-amine scaffold represents a highly versatile and promising platform for the development of novel therapeutics. The strong preclinical data, particularly in the context of sigma receptor modulation for neurological disorders, provides a solid foundation for further investigation.

Key Future Objectives:

• Lead Optimization: Fine-tuning the scaffold to enhance selectivity for specific targets (e.g., S1R over S2R, or MAO-B over MAO-A) and improve pharmacokinetic properties, especially blood-brain barrier penetration.

• Exploration of New Targets: Systematically screening optimized compounds against a broader panel of CNS targets to uncover new mechanisms of action or polypharmacological profiles that could be advantageous for complex diseases.

• Biomarker Development: Identifying and validating biomarkers that can track target engagement and therapeutic response in vivo, which will be crucial for successful clinical translation.

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role of thian-4-amine scaffold in heterocyclic chemistry

An In-Depth Technical Guide to the Thian-4-amine Scaffold in Heterocyclic Chemistry

Abstract

The thian-4-amine scaffold, a saturated six-membered heterocycle containing a sulfur atom and an amino group at the 4-position, represents a cornerstone in modern medicinal and synthetic chemistry. Its unique combination of a flexible, non-planar ring system and two strategically placed heteroatoms makes it a privileged structure in drug discovery. This guide provides an in-depth analysis of the synthesis, conformational behavior, reactivity, and application of the thian-4-amine core. We will explore key synthetic methodologies, delve into the subtle stereoelectronic effects that govern its reactivity, and showcase its role in the development of potent therapeutic agents, providing field-proven insights for researchers, scientists, and drug development professionals.

The Thian-4-amine Scaffold: A Structural Overview

The thian-4-amine scaffold, also known as tetrahydro-2H-thiopyran-4-amine, is a versatile building block whose value lies in its distinct three-dimensional structure and the electronic properties imparted by its heteroatoms.[1] Unlike its flat aromatic counterparts, the sp³-rich, non-planar nature of the thiane ring provides access to a broader chemical space, a critical attribute for designing novel therapeutics that can form specific, high-affinity interactions with complex biological targets.[2][3] The sulfur atom, larger and more polarizable than carbon, influences the ring's conformation and can participate in non-covalent interactions, while the amine group serves as a key handle for derivatization and as a crucial pharmacophoric element, often enhancing solubility and target binding.[4][5]

Synthesis of the Core Scaffold: Strategies and Methodologies

The construction of the thian-4-amine ring system can be achieved through several reliable synthetic routes, with the choice of method often dictated by the desired stereochemistry at the C-4 position.

Reductive Amination and Oxime Reduction

A common and direct approach involves the reductive amination of 4-thianone. However, a more frequently cited method is the reduction of the corresponding 4-thianone oxime. The use of powerful reducing agents like lithium aluminum hydride (LiAlH₄) typically yields a mixture of the epimeric (axial and equatorial) 4-aminothianes.[6] This lack of selectivity can be advantageous in a discovery setting, as it provides access to both stereoisomers for biological evaluation from a single precursor. The separation of these epimers is readily achieved using column chromatography.[6]

Stereospecific Synthesis from 4-Thianols

For applications requiring specific stereoisomers, a more controlled synthesis is necessary. A proven stereospecific route begins with the corresponding 4-thianol. The alcohol is first converted to a good leaving group, such as a tosylate. Subsequent reaction with sodium azide proceeds via an Sₙ2 mechanism, leading to an inversion of stereochemistry at the C-4 center. The resulting azide is then reduced, typically with LiAlH₄, to furnish the desired amine with high stereochemical fidelity.[6] This method provides an unambiguous structural proof for the amine epimers obtained from oxime reduction.

Experimental Protocol: Synthesis of Epimeric 4-Aminothianes via Oxime Reduction

This protocol describes a representative procedure for the synthesis of a mixture of 4-aminothiane epimers.

Step 1: Oximation of 4-Thianone

• To a solution of 4-thianone (1.0 eq.) in ethanol, add hydroxylamine hydrochloride (1.2 eq.) and sodium acetate (1.5 eq.).

• Reflux the mixture for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the 4-thianone oxime, which can often be used in the next step without further purification.

Step 2: Reduction of 4-Thianone Oxime

• Prepare a suspension of lithium aluminum hydride (LiAlH₄) (3.0 eq.) in anhydrous diethyl ether or tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar).

• Cool the suspension to 0 °C in an ice bath.

• Add a solution of the 4-thianone oxime (1.0 eq.) in the same anhydrous solvent dropwise to the LiAlH₄ suspension, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then reflux for 6-8 hours.

• Cool the reaction to 0 °C and cautiously quench by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Filter the resulting granular precipitate (aluminum salts) and wash thoroughly with the reaction solvent.

• Combine the filtrate and washes, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude mixture of epimeric 4-aminothianes.

• Purify and separate the epimers using column chromatography on neutral alumina or silica gel.

Visualization: General Synthetic Workflow

Caption: Synthetic routes to thian-4-amine epimers.

Conformational Analysis: The Structural Basis of Function

The biological activity of molecules derived from the thian-4-amine scaffold is intrinsically linked to their three-dimensional conformation. The thiane ring predominantly adopts a chair conformation to minimize torsional and steric strain, similar to cyclohexane.[7] However, the presence of the sulfur heteroatom introduces subtle geometric changes.

Conformational analysis of substituted 4-aminothianes using ¹H and ¹³C NMR spectroscopy has shown that while many derivatives exist in chair conformations, certain substitution patterns can induce a shift to twist-boat conformations to alleviate severe steric interactions.[6] The orientation of the C-4 amino group—either axial or equatorial—is a critical determinant of the molecule's overall shape and its ability to present key binding groups to a biological target. The interconversion between these states and the conformational preferences can be modulated by solvent and substitution, providing a powerful tool for drug design.[8]

Reactivity and Utility in Building Complex Heterocycles

The thian-4-amine scaffold is not merely a passive framework; its amine functionality is a reactive handle for constructing more complex heterocyclic systems.

The "tert-Amino Effect": A Tool for Spirocyclization

A fascinating aspect of heterocyclic amine chemistry is the "tert-amino effect," a cyclization reaction involving an ortho-substituted N,N-dialkylaniline.[9][10] While thian-4-amine itself is not an aniline, analogous principles can be applied where the amine, after conversion to a tertiary amine and incorporation into a suitable system with an adjacent reactive group (e.g., a vinyl group), can facilitate intramolecular cyclization. This strategy enables the synthesis of novel spiro-fused heterocycles, where two rings share a single atom.[9][11] Such spirocyclic systems are of great interest in drug discovery due to their rigid, three-dimensional architectures.[12]

The mechanism typically involves an intramolecular 1,5-hydrogen transfer from an α-methylene group of the amine to the reactive ortho-substituent, followed by a C-C bond formation to close the ring.[9]

Visualization: The "tert-Amino Effect" Mechanism

Caption: Simplified mechanism of the tert-amino effect.

Building Block for Fused Heterocycles

The amine group is a potent nucleophile, enabling its use in the construction of fused ring systems. For instance, derivatives of thian-4-amine can serve as precursors to thieno[2,3-d]pyrimidines, a scaffold known for its diverse biological activities.[13][14] Multi-component reactions involving a ketone, malononitrile, elemental sulfur, and an amine source like formamide can provide rapid access to these valuable heterocyclic cores.[13]

Applications in Medicinal Chemistry

The thian-4-amine scaffold and its close relatives are prominent in modern drug discovery programs, targeting a range of diseases from cancer to infectious diseases.

Kinase Inhibitors for Oncology

The related pyridothieno[3,2-d]pyrimidin-4-amine scaffold has been successfully employed to design potent inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in oncology.[15] These compounds act as ATP-competitive inhibitors. For example, compound 5a from this series demonstrated potent and selective inhibitory activity against EGFR and remarkable growth inhibition against cancer cell lines that overexpress the receptor.[15] The thiane or thiophene ring serves as a bioisosteric replacement for other aromatic systems, while the 4-amino group is crucial for interacting with the hinge region of the kinase domain.

Antimycobacterial Agents

Derivatives of thieno[3,2-d]pyrimidin-4-amine have been identified as inhibitors of cytochrome bd oxidase in Mycobacterium tuberculosis, the causative agent of tuberculosis.[16] This enzyme is a critical component of the bacterium's respiratory chain, making it an attractive drug target. The discovery of compounds that can inhibit this pathway, such as N-(4-(tert-butyl)phenethyl)thieno[3,2-d]pyrimidin-4-amine (19 ), provides valuable chemical probes and potential leads for developing new anti-tuberculosis therapies.[16]

Data Presentation: Bioactivity of Thieno-pyrimidine Derivatives

Compound	Target/Cell Line	Assay	Potency (IC₅₀/GI₅₀)	Reference
5a	EGFR Tyrosine Kinase	Enzyme Inhibition	IC₅₀ = 36.7 nM	[15]
5a	NCI-H226 (NSCLC)	Cell Growth Inhibition	GI₅₀ ≈ 10 nM	[15]
4b	NCI-H226 (NSCLC)	Cell Growth Inhibition	GI₅₀ ≈ 10 nM	[15]
19	M. tuberculosis (N0145)	ATP Depletion	IC₅₀ = 9 µM	[16]
19	M. bovis BCG	ATP Depletion	IC₅₀ = 6 µM	[16]

NSCLC: Non-Small Cell Lung Cancer

Visualization: Simplified EGFR Signaling Pathway

Caption: Inhibition of the EGFR pathway by a scaffold-based drug.

Conclusion and Future Outlook

The thian-4-amine scaffold is a powerful and versatile tool in heterocyclic chemistry. Its syntheses are well-established, allowing for controlled access to various stereoisomers. The interplay between its conformational flexibility and the reactivity of the amine group enables the construction of complex and diverse molecular architectures, including fused and spirocyclic systems. Its proven success in medicinal chemistry, particularly in the development of kinase inhibitors and anti-infective agents, underscores its status as a privileged scaffold. As drug discovery continues to move towards more complex, three-dimensional chemical space, the utility of the thian-4-amine core and its derivatives is set to expand even further, promising new solutions to challenging therapeutic problems.

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• Lesyk, R., et al. (2019). 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry. European Journal of Medicinal Chemistry. [Link]

• Hafez, H. N., et al. (2017). The Uses of 2-Amino-4-Phenylthiazole in the Synthesis of Coumarin, Pyran, Pyridine and Thiazole Derivatives with Antitumor Activities. Open Access Library. [Link]

• Aripdjanov, O.Yu., & Abdumo'minov, J.A. (2025). INTERACTION OF SULPHUR AND SULPHUR-CONTAINING COMPOUNDS WITH AMINES. ResearchGate. [Link]

• Jasim, H. A., & Ali, A. M. (2024). Synthesis some of polymers and heterocyclic compounds via Bis (4-aminophenyl) methane. ResearchGate. [Link]

• Chupp, J. P. (1970). A novel synthesis of 2,4‐thiophenediamines and their behavior as stable reactive enamines. Journal of Heterocyclic Chemistry. [Link]

• McMurry, J. (n.d.). Heterocyclic Amines. Fundamentals of Organic Chemistry. [Link]

• Gasparyan, S., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. MDPI. [Link]

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• 2. sygnaturediscovery.com [sygnaturediscovery.com]
• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. diplomatacomercial.com [diplomatacomercial.com]
• 5. How are amines used in medicine? - Wuxi Weiheng Chemical Co., Ltd. [whamine.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fiveable.me [fiveable.me]
• 8. researchgate.net [researchgate.net]
• 9. The tert-Amino Effect in Heterocyclic Chemistry. Synthesis of Spiro Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The tert-amino effect in heterocyclic chemistry. Synthesis of spiro heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. BJOC - Syntheses and medicinal chemistry of spiro heterocyclic steroids [beilstein-journals.org]
• 13. A one-step, atom economical synthesis of thieno[2,3-d]pyrimidin-4-amine derivatives via a four-component reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Discovery of Potent Antiproliferative Agents Targeting EGFR Tyrosine Kinase Based on the Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-amine Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Structure guided generation of thieno[3,2-d]pyrimidin-4-amine Mycobacterium tuberculosis bd oxidase inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for N-[(3-bromophenyl)methyl]thian-4-amine

Scientific Rationale & Experimental Design

The synthesis of N-[(3-bromophenyl)methyl]thian-4-amine requires the precise construction of a secondary amine linkage between a thiane (tetrahydrothiopyran) core and a 3-bromobenzyl moiety. While multiple pathways exist (e.g., nucleophilic substitution of a benzyl halide), Direct Reductive Amination is the most robust, scalable, and chemoselective approach. This protocol utilizes tetrahydro-4H-thiopyran-4-one and 3-bromobenzylamine as starting materials, mediated by sodium triacetoxyborohydride (NaBH(OAc)₃)[1].

Causality Behind Experimental Choices

• Reducing Agent Selection: NaBH(OAc)₃ is the gold standard for this transformation. Unlike sodium borohydride (NaBH₄), which would indiscriminately reduce the starting ketone to tetrahydro-2H-thiopyran-4-ol, the electron-withdrawing acetate ligands in NaBH(OAc)₃ stabilize the boron-hydride bond. This renders the reagent mild enough to ignore the ketone while efficiently reducing the more electrophilic, transiently formed iminium ion[1].

• Acid Catalysis: Ketones are sterically and electronically less reactive toward nucleophilic attack than aldehydes. The addition of exactly 1.0 equivalent of glacial acetic acid (AcOH) acts as a Brønsted acid catalyst. It protonates the ketone carbonyl, lowering its LUMO energy to accelerate imine condensation, and maintains the optimal weakly acidic environment (pH 4–5) required for the reduction step.

• Solvent System: 1,2-Dichloroethane (DCE) is selected over protic solvents (like methanol) because it provides exceptional solubility for the sulfur-containing ketone core[2] and prevents premature decomposition of the borohydride reagent.

System Self-Validation

To ensure a self-validating workflow, this protocol integrates specific In-Process Controls (IPCs) . The completion of the condensation phase is validated by the physical dissolution of intermediates, while the quenching phase is validated by the visual cessation of CO₂ effervescence, guaranteeing the complete neutralization of residual hydrides and acid.

Experimental Workflow

Workflow for the reductive amination of N-[(3-bromophenyl)methyl]thian-4-amine.

Reagents and Materials

Note: Tetrahydro-4H-thiopyran-4-one possesses a distinct sulfurous odor. All operations must be conducted in a well-ventilated fume hood[2].

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Density / Conc.
Tetrahydro-4H-thiopyran-4-one	116.18	1.00	1.16 g	-
3-Bromobenzylamine	186.05	1.05	1.95 g	1.49 g/mL
Sodium triacetoxyborohydride	211.94	1.50	3.18 g	-
Acetic Acid (Glacial)	60.05	1.00	0.60 g (0.57 mL)	1.05 g/mL
1,2-Dichloroethane (DCE)	98.96	-	40.0 mL	Anhydrous
Sat. NaHCO₃ (aq)	-	-	30.0 mL	-

Step-by-Step Methodology

Phase 1: Imine Condensation

• Preparation: Oven-dry a 100 mL round-bottom flask equipped with a PTFE-coated magnetic stir bar. Flush the flask with inert gas (Nitrogen or Argon).

• Dissolution: Charge the flask with tetrahydro-4H-thiopyran-4-one (1.16 g, 10.0 mmol) and anhydrous 1,2-dichloroethane (40 mL). Stir until the solid is completely dissolved.

• Amine Addition: Add 3-bromobenzylamine (1.95 g, 10.5 mmol) to the solution in a single portion.

• Acid Catalysis: Using a glass syringe, add glacial acetic acid (0.57 mL, 10.0 mmol) dropwise.

• Condensation: Allow the reaction mixture to stir at 20–25 °C for 30 minutes.

  • IPC 1: A slight deepening in color (usually pale yellow) indicates the successful formation of the intermediate iminium ion.

Phase 2: Chemoselective Reduction

• Hydride Addition: Weigh out sodium triacetoxyborohydride (3.18 g, 15.0 mmol). Add the solid to the stirring reaction mixture portion-wise over 5–10 minutes to manage any mild exothermicity.

• Reduction: Seal the flask with a rubber septum (vented with a nitrogen balloon) and stir the suspension vigorously at 20–25 °C for 12–16 hours.

  • IPC 2: Perform Thin Layer Chromatography (TLC) using a 7:3 Hexanes/Ethyl Acetate eluent. Visualize under UV light (254 nm) and stain with Ninhydrin. The primary amine starting material should be entirely consumed, replaced by a new, more polar, UV-active secondary amine spot.

Phase 3: Quenching & Isolation

• Neutralization: Cool the flask to 0 °C using an ice-water bath. Carefully quench the reaction by the dropwise addition of saturated aqueous NaHCO₃ (30 mL).

  • Self-Validation: Vigorous effervescence (CO₂ gas) will occur. Continue stirring for 15–20 minutes until all bubbling ceases, confirming the complete destruction of unreacted borohydride and neutralization of the acetic acid.

• Extraction: Transfer the biphasic mixture to a 125 mL separatory funnel. Extract the aqueous layer with dichloromethane (DCM) (3 × 20 mL).

• Drying: Combine the organic extracts, wash with brine (30 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield the crude product as a viscous oil.

Phase 4: Chromatographic Purification

• Column Preparation: Pack a glass chromatography column with silica gel (230–400 mesh) slurried in Hexanes containing 1% Triethylamine (TEA).

  • Causality: The addition of 1% TEA neutralizes the acidic silanol groups on the silica gel, preventing the secondary amine product from streaking and ensuring sharp elution peaks.

• Elution: Load the crude residue onto the column and elute using a gradient of 10% to 40% Ethyl Acetate in Hexanes (maintaining 1% TEA throughout).

• Isolation: Pool the product-containing fractions (identified via TLC) and concentrate in vacuo to afford pure N-[(3-bromophenyl)methyl]thian-4-amine. Store the final compound under argon at 4 °C to prevent ambient oxidation or carbonate formation.

Analytical Characterization

To verify the structural integrity of the synthesized N-[(3-bromophenyl)methyl]thian-4-amine, perform the following analyses:

• LC-MS (ESI+): The theoretical exact mass for C₁₂H₁₆BrNS is 285.02 g/mol . The mass spectrum should display an [M+H]⁺ peak cluster at m/z 286.02 and 288.02 in a near 1:1 ratio, which is the classic isotopic signature validating the presence of the bromine atom.

• ¹H NMR (400 MHz, CDCl₃): Key diagnostic signals include a multiplet in the aromatic region (δ 7.10–7.50 ppm, 4H) corresponding to the 3-bromophenyl ring, a sharp singlet around δ 3.80 ppm (2H) for the benzylic CH₂ protons, and a multiplet around δ 2.50–2.70 ppm (1H) corresponding to the methine proton on the thiane ring adjacent to the nitrogen atom.

References

• Title: A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes | Source: sciencemadness.org | URL: Link

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures | Source: figshare.com | URL: 1

• Title: Diversity-oriented synthesis of glycomimetics | Source: nih.gov | URL: 2

Sources

• 1. figshare.com [figshare.com]
• 2. Diversity-oriented synthesis of glycomimetics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Reductive Amination Protocol for the Synthesis of N-(3-bromobenzyl)thian-4-amine

Introduction & Mechanistic Rationale

The synthesis of secondary amines via direct reductive amination is a foundational transformation in medicinal chemistry and drug scaffold development. This application note details the optimized synthesis of N-(3-bromobenzyl)thian-4-amine through the intermolecular coupling of 3-bromobenzaldehyde and thian-4-amine (tetrahydro-2H-thiopyran-4-amine).

To achieve high yields and suppress side reactions (such as the direct reduction of the aldehyde to an alcohol or over-alkylation), Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is selected as the reducing agent. As established by Abdel-Magid et al., STAB is a mild, highly selective hydride source that preferentially reduces protonated imines and iminium ions over unreacted carbonyls[1]. Unlike sodium cyanoborohydride (NaBH₃CN), STAB operates efficiently in non-polar solvents without generating highly toxic hydrogen cyanide gas during aqueous workup[2].

Causality in Reagent Selection

• Solvent (1,2-Dichloroethane, DCE): DCE is the gold standard for STAB-mediated reductive aminations. It provides optimal solubility for the reagents and stabilizes the transition states during hydride transfer better than coordinating solvents like THF[3].

• Absence of Acidic Additives: While acetic acid (AcOH) is often added to catalyze imine formation with sterically hindered ketones, aliphatic primary amines (like thian-4-amine) reacting with aldehydes form imines rapidly. Adding exogenous acid here is unnecessary and could risk premature reduction of the aldehyde[1].

• Stoichiometry: The amine is used in a slight excess (1.05 eq) to drive the equilibrium toward the imine, while STAB is used in a larger excess (1.40 eq) to account for slow hydrolysis by ambient moisture.

Reaction Pathway & Experimental Workflow

The reaction proceeds via a nucleophilic addition of the primary amine to the aldehyde, forming a hemiaminal intermediate. Subsequent dehydration yields the Schiff base (imine), which is selectively reduced by STAB to the final secondary amine.

Reaction mechanism of the direct reductive amination using STAB.

Step-by-step experimental workflow for the synthesis of N-(3-bromobenzyl)thian-4-amine.

Quantitative Reaction Parameters

Table 1: Stoichiometry and Reagent Loading (10.0 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role / Causality
3-Bromobenzaldehyde	185.02	1.00	1.85 g	Electrophile (Limiting Reagent to prevent dialkylation).
Thian-4-amine	117.21	1.05	1.23 g	Nucleophile (Slight excess drives imine formation).
STAB (NaBH(OAc)₃)	211.94	1.40	2.97 g	Reducing Agent (Excess compensates for trace moisture).
1,2-Dichloroethane	98.96	N/A	35 mL	Solvent (Maintains optimal ~0.28 M concentration).

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next phase without confirming the diagnostic checkpoints.

Phase 1: Imine Pre-formation

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with inert gas (Nitrogen or Argon). Causality: Ambient moisture competes with the amine for the aldehyde, forming unreactive hydrates.

• Mixing: Dissolve 3-bromobenzaldehyde (1.85 g, 10.0 mmol) and thian-4-amine (1.23 g, 10.5 mmol) in anhydrous 1,2-dichloroethane (35 mL).

• Equilibration: Stir the mixture at room temperature (20–25 °C) for 30 minutes. Causality: Allowing the imine to form prior to the addition of the reducing agent drastically minimizes the direct reduction of the aldehyde to 3-bromobenzyl alcohol.

Phase 2: Reduction 4. Addition: Add Sodium triacetoxyborohydride (2.97 g, 14.0 mmol) portion-wise over 10 minutes. Causality: Portion-wise addition mitigates any mild exotherm and prevents clumping of the reagent. 5. Monitoring: Stir the opaque, milky suspension at room temperature for 2 to 4 hours. 6. Self-Validation Checkpoint: Pull a 10 µL aliquot, dilute in 1 mL DCM, and analyze via TLC (10% MeOH in DCM) or LC-MS. The reaction is complete when the aldehyde spot (Rf ~0.8) is entirely consumed. Troubleshooting: If aldehyde persists after 4 hours, add an additional 0.2 eq of STAB. Do not add more amine.

Phase 3: Quenching and Work-up 7. Quench: Slowly add saturated aqueous NaHCO₃ (25 mL) to the reaction mixture and stir vigorously for 15 minutes. Causality: The basic quench neutralizes residual STAB and acetic acid byproducts, safely venting H₂ gas while ensuring the secondary amine product is in its free-base (lipophilic) form for extraction. 8. Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (2 × 20 mL). 9. Washing & Drying: Combine the organic layers, wash with brine (30 mL), and dry over anhydrous Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

Phase 4: Purification 10. Chromatography: Purify the crude residue via flash column chromatography on silica gel. Use a gradient of 0% to 10% Methanol in DCM (containing 0.1% Triethylamine). Causality: Triethylamine passivates the acidic silanol groups on the silica gel, preventing the secondary amine from streaking.

Analytical Validation Checkpoints

To ensure the trustworthiness of the synthesized scaffold, validate the isolated product against the following analytical parameters:

Table 2: Diagnostic Characterization Data

Analytical Technique	Expected Observation	Diagnostic Value
LC-MS (ESI+)	m/z 286.0 and 288.0 [M+H]⁺ (1:1 intensity ratio)	Validates product mass. The 1:1 ratio is a critical self-validation of the ⁷⁹Br and ⁸¹Br isotope pattern.
¹H NMR (CDCl₃)	Singlet at ~3.8 ppm (2H)	Confirms the formation of the benzylic CH₂ bridge connecting the two core rings.
¹H NMR (CDCl₃)	Multiplet at ~2.5–2.8 ppm (1H)	Confirms the methine proton (CH-N) on the thiane ring adjacent to the newly formed secondary amine.
TLC (10% MeOH/DCM)	Rf ~0.4 (UV active, Ninhydrin positive)	Confirms the presence of a secondary amine (Ninhydrin stains amines) distinct from the starting materials.

References

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Crystallization Strategies for N-[(3-bromophenyl)methyl]thian-4-amine: From Salt Screening to Single-Crystal X-Ray Diffraction

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Compound Profile: N-[(3-bromophenyl)methyl]thian-4-amine (CAS: 1249323-49-6)

Physicochemical Rationale & The Crystallization Challenge

N-[(3-bromophenyl)methyl]thian-4-amine is a highly versatile secondary amine building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Structurally, it features a flexible benzyl linker and an aliphatic thiane (tetrahydrothiopyran) ring.

The Mechanistic Challenge: The combination of the aliphatic thiane ring and the highly flexible benzyl group introduces significant conformational entropy. Consequently, the free base of this compound exhibits a depressed melting point and typically presents as a viscous, lipophilic oil rather than a crystalline solid. Attempting to crystallize the free base directly often results in "oiling out" (liquid-liquid phase separation) rather than true nucleation.

To overcome this, salt formation is a thermodynamic necessity . By protonating the secondary amine, we introduce strong ionic interactions and hydrogen bonding networks that drastically increase the lattice energy of the system, forcing the molecules into a highly ordered crystalline state.

Salt Selection Strategy & Quantitative Profiling

The selection of an appropriate counterion is governed by the

rule. For a stable, predictable salt to form (avoiding the unpredictable1[1]), the difference between the of the protonated base and the of the conjugate acid must be greater than 3 ( ). The calculated of the secondary amine in N-[(3-bromophenyl)methyl]thian-4-amine is approximately 8.5.

Furthermore, the introduction of water during crystallization can lead to the formation of unpredictable2[2]. Therefore, anhydrous conditions are strictly preferred for initial screening.

Table 1: Quantitative Salt Screening Matrix

Counterion / Acid	of Acid	(Base - Acid)	Expected Crystallinity	Recommended Solvent System
Free Base	N/A	N/A	Poor (Viscous Oil)	N/A
Hydrochloride (HCl)	-6.0	~14.5	Excellent	EtOAc / Et O or EtOH / TMS-Cl
Hydrobromide (HBr)	-9.0	~17.5	Good (Light sensitive)	IPA / Hexane
p-Toluenesulfonate	-2.8	~11.3	Moderate to Good	Acetone / Heptane
L-Tartrate	2.98	~5.5	Variable (Hydrate prone)	EtOH / Water

Conclusion: The hydrochloride salt provides the optimal balance of high

, excellent crystallinity, and ease of preparation.

Experimental Workflows & Decision Logic

Figure 1: Decision tree and workflow for the crystallization of N-[(3-bromophenyl)methyl]thian-4-amine.

Self-Validating Experimental Protocols

The following protocols are designed with built-in physical validations to ensure the integrity of the final crystalline product.

Protocol A: Standard Anhydrous Hydrochloride Salt Formation

This is the workhorse method for rapid bulk crystallization.

• Dissolution: Dissolve 10.0 mmol (approx. 2.86 g) of the N-[(3-bromophenyl)methyl]thian-4-amine free base in 20 mL of anhydrous ethyl acetate (EtOAc) in a 50 mL round-bottom flask.

• Thermal Control: Cool the solution to 0–5 °C using an ice-water bath under an inert nitrogen atmosphere.

• Acid Addition: Dropwise, add 1.1 equivalents (11.0 mmol, 5.5 mL) of a standardized 2.0 M HCl solution in diethyl ether.

  • Causality Insight: The addition must be strictly dropwise. Rapid addition causes localized spikes in supersaturation, forcing the salt to precipitate faster than it can organize into a crystal lattice, resulting in an amorphous, gummy solid ("oiling out").

• Maturation & Isolation: Stir the resulting white suspension for 1 hour at 0 °C to allow Ostwald ripening. Filter the precipitate via vacuum filtration, wash with 10 mL of cold anhydrous diethyl ether, and dry under high vacuum for 12 hours.

Protocol B: Advanced In Situ HCl Generation via TMS-Cl

When Protocol A yields sub-optimal crystal habits (e.g., fine needles that are difficult to filter), this advanced method provides superior kinetic control over nucleation, as established in 3[3].

• Dissolution: Dissolve 10.0 mmol of the free base in 15 mL of absolute ethanol at room temperature.

• Reagent Addition: Add 1.05 equivalents (10.5 mmol, approx. 1.33 mL) of chlorotrimethylsilane (TMS-Cl) in one single portion.

  • Causality Insight (Self-Validating System): TMS-Cl reacts with ethanol to form ethyl trimethylsilyl ether (TMS-OEt) and anhydrous HCl. This solvolysis reaction is rate-limiting. Because the HCl is generated homogeneously and gradually throughout the solution, the system slowly crosses the metastable zone width. This guarantees the growth of large, highly pure macroscopic crystals rather than fine powders. Furthermore, the byproduct (TMS-OEt) is highly volatile and easily removed under vacuum, leaving zero chemical residue.

• Crystallization: Allow the mixture to stand undisturbed at room temperature for 12 to 24 hours.

• Isolation: Collect the large, block-like crystals via vacuum filtration and wash with a minimal amount of cold ethanol.

Protocol C: Single-Crystal Growth via Vapor Diffusion (For XRD)

To definitively prove the molecular structure—especially the position of the heavy bromine atom and the conformation of the thiane ring—X-ray diffraction (XRD) is required.

• Preparation: Dissolve 15 mg of the highly pure hydrochloride salt (obtained from Protocol B) in a minimum volume (approx. 0.5 mL) of methanol inside a small 2 mL glass vial.

• Chamber Setup: Place this uncapped 2 mL vial inside a larger 20 mL scintillation vial.

• Anti-Solvent Addition: Carefully pipette 3 mL of an anti-solvent (diethyl ether) into the outer 20 mL vial, ensuring no direct mixing with the inner vial.

• Diffusion: Cap the outer vial tightly and seal with Parafilm. Store undisturbed at ambient temperature in a vibration-free environment for 5–7 days.

  • Causality Insight: The volatile diethyl ether slowly vaporizes and diffuses into the methanol solution. This thermodynamically controlled, ultra-slow increase in anti-solvent concentration allows molecules to align perfectly into the crystal lattice, yielding defect-free single crystals suitable for high-resolution X-ray crystallography.

References

• EP2145890A2 - Crystallization of hydrohalides of pharmaceutical compounds. Google Patents.

• The Salt−Cocrystal Continuum: The Influence of Crystal Structure on Ionization State. Molecular Pharmaceutics, ACS Publications. Available at:[Link]

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. National Institutes of Health (NIH). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP2145890A2 - Crystallization of hydrohalides of pharmaceutical compounds - Google Patents [patents.google.com]

reagents for alkylation of thian-4-amine with 3-bromobenzyl bromide

An Application Guide for the Synthesis of N-(3-bromobenzyl)thian-4-amine

Introduction: The Strategic Importance of N-Alkylation

The formation of carbon-nitrogen bonds via N-alkylation is a cornerstone of modern organic synthesis, particularly within medicinal chemistry and drug development. This transformation allows for the construction of complex secondary and tertiary amines, which are prevalent scaffolds in a vast array of pharmacologically active molecules.[1] The direct alkylation of an amine with an alkyl halide is a fundamental and widely utilized method for this purpose.

This document serves as a comprehensive guide for the N-alkylation of thian-4-amine with 3-bromobenzyl bromide to synthesize N-(3-bromobenzyl)thian-4-amine. We will delve into the mechanistic rationale behind reagent selection, provide a detailed, field-tested protocol, and address common challenges such as over-alkylation to ensure a successful and reproducible synthesis.

Reagent Analysis and Mechanistic Considerations

The success of any chemical synthesis hinges on a thorough understanding of the reactants. The choice of amine, alkylating agent, base, and solvent is critical and interdependent.

The Nucleophile: Thian-4-amine

Thian-4-amine is a saturated heterocyclic primary amine. Its key features are:

• Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a potent nucleophile, capable of attacking electrophilic carbon centers. As a primary aliphatic amine, it is generally more nucleophilic than ammonia due to the electron-donating effect of the alkyl ring structure.[2]

• Basicity: Like most simple alkyl amines, thian-4-amine is basic, with a conjugate acid pKa typically in the range of 9.5-11.0.[3][4] This basicity means that in the presence of an acid (such as the HBr generated during the reaction), the amine will be protonated to form an ammonium salt. This salt is no longer nucleophilic, effectively halting the reaction. Therefore, the inclusion of an external base is mandatory.

The Electrophile: 3-Bromobenzyl Bromide

3-Bromobenzyl bromide is a highly effective alkylating agent for several reasons:

• Reactivity: As a benzylic halide, the C-Br bond is activated towards nucleophilic substitution (SN2) reactions. The transition state is stabilized by the adjacent phenyl ring, making it significantly more reactive than a simple alkyl bromide.[5][6]

• Structure: It serves as a versatile building block for introducing the 3-bromobenzyl moiety, a common fragment in pharmaceuticals and agrochemicals.[6]

• Handling Precautions: It is important to note that 3-bromobenzyl bromide is a lachrymator and can cause skin and eye irritation.[5][7] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

The Role of the Base and Solvent

• Base Selection: The primary role of the base is to neutralize the hydrobromic acid (HBr) byproduct generated during the reaction.[8] This prevents the protonation of the thian-4-amine, ensuring it remains a competent nucleophile. An ideal base should be strong enough to scavenge the acid but should not be nucleophilic itself, to avoid competing with the amine in reacting with the electrophile.

  • Recommended Bases:

    • Potassium Carbonate (K₂CO₃): A common, inexpensive, and effective inorganic base. It is sufficiently basic to neutralize HBr and has low solubility in many organic solvents, allowing for easy removal by filtration.

    • Diisopropylethylamine (DIPEA or Hünig's base): A sterically hindered organic base that is non-nucleophilic. It is soluble in organic solvents, and its removal typically occurs during the aqueous work-up.

• Solvent Choice: The solvent must be able to dissolve the reactants and facilitate the SN2 reaction mechanism. Polar aprotic solvents are ideal for this purpose.

  • Recommended Solvents:

    • Acetonitrile (ACN): An excellent choice that promotes SN2 reactions and dissolves a wide range of organic compounds and some inorganic salts.[9]

    • N,N-Dimethylformamide (DMF): A highly polar aprotic solvent that can accelerate SN2 reactions, particularly if reactants have poor solubility in other solvents.

Controlling Selectivity: The Challenge of Over-Alkylation

A significant challenge in the alkylation of primary amines is the potential for the reaction to proceed beyond the desired secondary amine.[10] The product, N-(3-bromobenzyl)thian-4-amine, is a secondary amine and is also nucleophilic—often more so than the starting primary amine.[2] This can lead to a subsequent reaction with another molecule of 3-bromobenzyl bromide to form a tertiary amine, and potentially even a quaternary ammonium salt.[2][8][10]

Strategies to Promote Mono-Alkylation:

• Stoichiometric Control: Using a slight excess of the thian-4-amine (e.g., 1.2 to 1.5 equivalents) relative to the 3-bromobenzyl bromide ensures that the alkylating agent is more likely to encounter the starting material than the product.

• Slow Addition: Adding the 3-bromobenzyl bromide solution slowly (dropwise) to the mixture of the amine and base maintains a low instantaneous concentration of the electrophile, further favoring reaction with the more abundant primary amine.[8]

• Reaction Monitoring: Careful monitoring by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to stop the reaction once the starting alkyl halide has been consumed, preventing further reaction with the product.[11]

Detailed Experimental Protocol

This protocol details the synthesis of N-(3-bromobenzyl)thian-4-amine on a 5 mmol scale.

Reagent and Materials Data

Reagent	Formula	MW ( g/mol )	Equivalents	Amount
3-Bromobenzyl bromide	C₇H₆Br₂	249.93	1.0	1.25 g (5.0 mmol)
Thian-4-amine	C₅H₁₁NS	117.22	1.2	0.70 g (6.0 mmol)
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	2.5	1.73 g (12.5 mmol)
Acetonitrile (Anhydrous)	CH₃CN	41.05	-	50 mL

Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add thian-4-amine (0.70 g, 6.0 mmol) and anhydrous potassium carbonate (1.73 g, 12.5 mmol).

  • Add 30 mL of anhydrous acetonitrile to the flask. Stir the resulting suspension at room temperature.

• Addition of Alkylating Agent:

  • In a separate beaker, dissolve 3-bromobenzyl bromide (1.25 g, 5.0 mmol) in 20 mL of anhydrous acetonitrile.

  • Using a dropping funnel, add the 3-bromobenzyl bromide solution dropwise to the stirring amine suspension over 30 minutes.

• Reaction Execution:

  • After the addition is complete, allow the reaction to stir at room temperature.

  • Monitor the reaction progress every 30-60 minutes by TLC (eluent: 10% Methanol in Dichloromethane with 0.5% Triethylamine). Visualize with UV light and/or a potassium permanganate stain. The reaction is complete upon the disappearance of the 3-bromobenzyl bromide spot.

• Work-up:

  • Once the reaction is complete (typically 2-4 hours), filter the mixture through a pad of Celite to remove the potassium carbonate and other inorganic salts. Wash the filter cake with a small amount of acetonitrile.[9]

  • Combine the filtrate and washings and concentrate the solution under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as an oil or solid.[11]

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.[11]

  • Equilibrate the column with a non-polar solvent system (e.g., 95:5 Hexanes:Ethyl Acetate).

  • Load the crude product onto the column and elute with a gradient of ethyl acetate in hexanes (e.g., 5% to 40%). It is advisable to add 0.5% triethylamine to the eluent to prevent product tailing on the silica gel.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to afford the final N-(3-bromobenzyl)thian-4-amine.

• Characterization:

  • Confirm the identity and purity of the isolated product using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Workflow Visualization

The overall synthetic process can be visualized as follows:

Caption: Workflow for the synthesis of N-(3-bromobenzyl)thian-4-amine.

References

• A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. (2018, August 2). SN Applied Sciences. Retrieved from [Link]

• Methods for mono‐selective N‐alkylation of amines using alcohols as... - ResearchGate. (n.d.). Retrieved from [Link]

• Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols | CCS Chemistry. (2025, July 11). Retrieved from [Link]

• Base-mediated cascade amidination/N-alkylation of amines by alcohols - RSC Publishing. (2020, July 23). Retrieved from [Link]

• Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC. (n.d.). Retrieved from [Link]

• Synthesis of primary amines - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Mono-N-alkylation of primary amines and activation of nitriles using halomethyl boronates | Poster Board #3500 - American Chemical Society. (n.d.). Retrieved from [Link]

• Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. (2010, November 19). Chemistry – A European Journal. Retrieved from [Link]

• Highly Efficient Base Catalyzed N-alkylation of Amines with Alcohols and β-Alkylation of Secondary Alcohols with Primary Alcohols - Lund University Research Portal. (2023, October 15). Retrieved from [Link]

• US5159115A - Catalyzed gas-phase mono N-alkylation of aromatic primary amines - Google Patents. (n.d.).

• Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. (n.d.). Green Chemistry. Retrieved from [Link]

• Alkylation of Amines (Sucks!) - Master Organic Chemistry. (2017, May 26). Retrieved from [Link]

• Amine alkylation - Wikipedia. (n.d.). Retrieved from [Link]

• Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids - NIH. (n.d.). Retrieved from [Link]

• A fast and highly efficient method for the synthesis of tertiary amines in aqueous medium. (n.d.). Arkivoc. Retrieved from [Link]

• General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer | Organic Letters - ACS Publications - ACS.org. (2019, November 6). Retrieved from [Link]

• US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents. (n.d.).

• (PDF) SYNTHESIS OF BROMO BENZYL AMINE SUBSTITUTED CHROMENE AND THEIR ANTIMICROBIAL ACTIVITY - Academia.edu. (n.d.). Retrieved from [Link]

• US2377511A - Purification of amine reaction mixtures - Google Patents. (n.d.).

• 24.6: Synthesis of Amines - Chemistry LibreTexts. (2025, February 24). Retrieved from [Link]

• Synthesis, Characterization and Antimicrobial Activities of some Novel 3-(4-Bromobenzyl)-5-(Thiophen-2-yl)-4H-1,2,4-Triazol Derivatives - ResearchGate. (2016, July 19). Retrieved from [Link]

• Amines - NCERT. (n.d.). Retrieved from [Link]

• A reliable and easy method for synthesis of nitrogen-containing compounds : Ns-strategy and with high-activity trityl. (n.d.). Journal of Synthetic Organic Chemistry, Japan. Retrieved from [Link]

• (PDF) A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. (n.d.). Retrieved from [Link]

• Synthesis of secondary and tertiary amines - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• 21.4: Acidity and Basicity of Amines - Chemistry LibreTexts. (2020, August 26). Retrieved from [Link]

• 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[9][11]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - RSC Publishing. (n.d.). Retrieved from [Link]

• 24.3 Basicity of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. (n.d.). Retrieved from [Link]

• Förster Resonance Energy Transfer Assay for Investigating the Reactivity of Thioesters in Biochemistry and Native Chemical Ligation - PMC. (n.d.). Retrieved from [Link]

• Amines → Alkyls in 10 Minutes - Synthesis Spotlight. (2025, August 11). Retrieved from [Link]

• The paradoxical influence of the pKa on the reactivity of thiols and its biological relevance | MaRBLe - Maastricht University. (2016, December 13). Retrieved from [Link]

• Evaluation of Reactivity (pKa) of Substituted Aromatic Diamines, Monomers for Polyamides Synthesis, via Nuclear Magnetic Resonance, NMR- 1 H - MDPI. (2020, November 14). Retrieved from [Link]

Sources

• 1. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 24.3 Basicity of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. CAS 823-78-9: 3-Bromobenzyl bromide | CymitQuimica [cymitquimica.com]
• 6. chemimpex.com [chemimpex.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. svv-research-data.s3.ap-south-1.amazonaws.com [svv-research-data.s3.ap-south-1.amazonaws.com]
• 10. Amine alkylation - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Preparation and Solubilization of N-[(3-bromophenyl)methyl]thian-4-amine for Biological Assays

Target Audience: Researchers, Application Scientists, and Drug Discovery Professionals Document Type: Standard Operating Procedure (SOP) & Technical Guide

Introduction & Mechanistic Rationale

N-[(3-bromophenyl)methyl]thian-4-amine (also known as N-(3-bromobenzyl)tetrahydro-2H-thiopyran-4-amine) is a synthetic small molecule featuring a lipophilic bromobenzyl moiety and a tetrahydro-2H-thiopyran (thian) ring. Introducing such hydrophobic compounds into aqueous biological environments presents a classic formulation challenge.

Physicochemical Profiling

Understanding the physicochemical properties of your specific batch is the first step in designing a self-validating protocol. Note whether you are working with the free base or a hydrochloride (HCl) salt, as the protonation state of the secondary amine dictates its solvation dynamics.

Table 1: Key Physicochemical Properties

Property	Value	Solvation Implication
Molecular Formula	C₁₂H₁₆BrNS	High halogen and sulfur content drives lipophilicity.
Molecular Weight	286.23 g/mol (Free Base) ~322.70 g/mol (HCl Salt)	Required for accurate molarity calculations.
Estimated LogP	~3.5	Highly hydrophobic; requires organic solvent for master stock.
Primary Solvent	Anhydrous DMSO (≥99.9%)	Disrupts non-covalent intermolecular forces efficiently.

Preparation of the Master Stock Solution (100% DMSO)

The Causality of Solvent Selection

We strictly utilize Anhydrous DMSO for the master stock. DMSO is highly hygroscopic; exposure to ambient air causes it to rapidly absorb atmospheric water. Water contamination drastically lowers the thermodynamic solubility limit of lipophilic compounds like N-[(3-bromophenyl)methyl]thian-4-amine, leading to premature micro-precipitation and the degradation of oxidation/hydrolysis-sensitive molecules . Furthermore, we mandate aliquoting the stock to prevent repeated freeze-thaw cycles, which can induce the precipitation of thermodynamically more stable, but less soluble, polymorphs .

Step-by-Step Protocol (10 mM Stock)

• Equilibration: Allow the sealed vial of N-[(3-bromophenyl)methyl]thian-4-amine to equilibrate to room temperature for 30 minutes before opening. Causality: Prevents condensation of atmospheric moisture onto the cold powder.

• Weighing: Accurately weigh 2.86 mg of the free base (or 3.23 mg of the HCl salt) into a sterile, amber microcentrifuge tube.

• Solvation: Add exactly 1.0 mL of room-temperature, anhydrous DMSO (≥99.9% purity, nuclease/protease-free) .

• Agitation: Cap tightly and vortex vigorously for 60 seconds. If the solution is not completely optically clear, sonicate in a room-temperature water bath for 5–10 minutes.

• Aliquoting & Storage: Divide the master stock into 50 µL single-use aliquots. Backfill the tubes with Argon or Nitrogen gas to displace oxygen, cap tightly, and store at -20°C or -80°C.

Workflow for preparing a master stock solution of N-[(3-bromophenyl)methyl]thian-4-amine in DMSO.

Aqueous Dilution for Biological Assays

The Causality of Kinetic Dilution

When a concentrated DMSO stock is introduced directly into an aqueous buffer, the local concentration of the compound momentarily exceeds its solubility limit, causing rapid nucleation (crashing out). To maintain kinetic solubility , the aqueous buffer must be pre-warmed, and the stock must be added dropwise under high shear (vortexing) to ensure immediate dispersion before nucleation can occur .

Additionally, the final DMSO concentration must be strictly controlled. High DMSO concentrations alter cell membrane permeability and can induce transcriptomic and epigenetic changes in cell-based assays, confounding your biological readouts .

Table 2: Maximum Tolerable DMSO Concentrations by Assay Type

Assay Type	Max Recommended DMSO (v/v)	Rationale
Biochemical / Enzyme	1.0% - 5.0%	Proteins can denature at higher solvent concentrations.
Cell-Based (In vitro)	≤ 0.5% (Ideally 0.1%)	Prevents solvent-induced cytotoxicity and membrane disruption.
In vivo (Rodent IV/IP)	≤ 5.0%	Requires co-solvents (e.g., 10% Tween-80, 40% PEG400) to maintain solubility in blood plasma.

Step-by-Step Dilution Protocol

• Thawing: Remove a single-use aliquot of the 10 mM DMSO stock from the -20°C freezer and allow it to thaw completely at room temperature. Vortex briefly.

• Buffer Preparation: Pre-warm your target aqueous assay buffer (e.g., PBS, DMEM) to 37°C.

• Kinetic Mixing: While continuously vortexing the warm assay buffer, add the DMSO stock dropwise. Example: For a 10 µM final assay concentration, add 1 µL of the 10 mM stock to 999 µL of buffer (Final DMSO = 0.1%).

• Visual Quality Control (Self-Validation): Hold the tube against a dark background and inspect for turbidity or fine needle-like crystals. A true solution must be optically clear.

Aqueous dilution protocol and troubleshooting pathway to prevent compound precipitation.

References

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. URL:[Link][1]

• Borgatta, M., et al. (2025). Uptake Through Feeding and/or Culture Medium of 0.5% Dimethyl Sulfoxide (DMSO): Biological Response of Daphnia magna and Ceriodaphnia dubia in Ecotoxicity Tests. Toxics, 13(1), 40. URL:[Link][2]

Sources

• 1. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Impurities in N-(3-bromobenzyl)thian-4-amine Synthesis

Welcome to the Technical Support Center for the synthesis and purification of N-(3-bromobenzyl)thian-4-amine (also known as N-(3-bromobenzyl)tetrahydro-2H-thiopyran-4-amine). This guide is engineered for drug development professionals and synthetic chemists who encounter persistent impurity profiles during the reductive amination of 3-bromobenzaldehyde and thian-4-amine.

Instead of a generic overview, this guide provides a deep-dive into the mechanistic causality of impurity formation and offers field-validated, self-correcting protocols to ensure high-purity yields.

Visual Workflow: Reductive Amination & Impurity Divergence

Reaction pathway for N-(3-bromobenzyl)thian-4-amine highlighting critical impurity branch points.

Troubleshooting FAQs

Q1: My LC-MS shows a significant +253 Da mass peak relative to the product. What is this, and how do I prevent it? A1: This mass difference corresponds to the addition of a second 3-bromobenzyl group, indicating over-alkylation to form the tertiary amine, N,N-bis(3-bromobenzyl)thian-4-amine. In reductive amination, the newly formed secondary amine is often more nucleophilic than the primary amine starting material. If the reduction of the initial imine is slower than the condensation of the secondary amine with excess aldehyde, over-alkylation occurs[1]. Causality & Solution: To suppress this, strictly control the stoichiometry (1.0 eq aldehyde to 1.05 eq amine). If the problem persists, transition to a Titanium(IV) isopropoxide (Ti(O-iPr)4) mediated reductive amination. Ti(O-iPr)4 forms a transient titanium-imine complex that sterically and electronically prevents a second alkylation event, yielding exclusively the secondary amine[2].

Q2: The reaction is complete by TLC, but my isolated yield is low, and NMR shows broad, unresolved peaks in the aliphatic region. What happened? A2: You are likely observing a boron-amine complex . When using borohydride reagents like sodium triacetoxyborohydride (NaBH(OAc)3) or borane-ammonia, the resulting Lewis acidic boron species can tightly coordinate to the basic nitrogen of N-(3-bromobenzyl)thian-4-amine[3]. This complex alters the solubility and chromatographic behavior of the product, causing it to be lost in the aqueous phase during workup or streak heavily on silica gel. Causality & Solution: The boron-nitrogen coordinate bond must be chemically disrupted. Do not rely on standard aqueous extraction. Instead, add an excess of a competing Lewis base, such as ethanolamine (5 equivalents), to the reaction mixture before aqueous workup. Alternatively, treating the isolated complex with Boron trifluoride diethyl etherate (BF3·Et2O) followed by mild basic hydrolysis will liberate the free amine[3].

Q3: I am detecting a highly polar impurity with a +16 Da mass shift. How do I remove it? A3: A +16 Da shift in a thiane-containing molecule is almost certainly a thiane S-oxide (sulfoxide)[4]. The sulfur atom in the tetrahydro-2H-thiopyran ring is highly susceptible to oxidation by trace peroxides in ethereal solvents (like THF) or atmospheric oxygen during prolonged heating. Causality & Solution: Sulfoxides are highly polar and will elute much later on reverse-phase HPLC or stick to the baseline on normal-phase TLC. To prevent formation, use freshly distilled, peroxide-free solvents and degas the reaction mixture with argon. To remove existing sulfoxide impurities, exploit their polarity: a simple acid-base extraction often fails because both the product and impurity are basic, but partitioning the mixture between a non-polar solvent (e.g., heptane or MTBE) and water at pH 7 can selectively wash the polar sulfoxide into the aqueous layer while retaining the target secondary amine in the organic layer.

Quantitative Impurity Profile & Clearance Strategies

Impurity Type	Diagnostic Marker (LC-MS / NMR)	Primary Cause	Optimized Removal Strategy	Expected Clearance
Over-alkylation	+253 m/z; Extra benzyl CH2 singlet	Excess aldehyde; High temp	Ti(O-iPr)4 mediation	>98%
Boron Complex	Broad 1H NMR peaks; Poor recovery	NaBH(OAc)3 / BH3 coordination	Ethanolamine quench (5 eq)	>95%
Thiane S-Oxide	+16 m/z; Downfield shift of thiane protons	Peroxides in solvent; O2 exposure	MTBE/Water partition (pH 7)	~90%
Unreacted Imine	-2 m/z; Imine CH peak (~8.3 ppm)	Incomplete reduction	Extended reaction time; Add AcOH	>99%

Self-Validating Experimental Protocol

Optimized Reductive Amination & Purification of N-(3-bromobenzyl)thian-4-amine

This protocol is designed to be self-validating; each step includes a specific physicochemical rationale to prevent the impurities discussed above.

Step 1: Imine Formation (Pre-activation)

• In an argon-flushed, oven-dried round-bottom flask, dissolve thian-4-amine (1.05 mmol) and 3-bromobenzaldehyde (1.00 mmol) in anhydrous, peroxide-free 1,2-dichloroethane (DCE) (5.0 mL).

• Causality Check: Using a slight excess of amine ensures complete consumption of the aldehyde, removing the primary driver for tertiary amine formation.

• Add Titanium(IV) isopropoxide (1.20 mmol). Stir at room temperature for 4 hours.

Step 2: Reduction

• Cool the mixture to 0 °C. Portion-wise, add Sodium triacetoxyborohydride (NaBH(OAc)3) (1.50 mmol).

• Causality Check: NaBH(OAc)3 is a mild reducing agent that selectively reduces iminium ions over aldehydes. The Ti-complex ensures strict mono-alkylation[1].

• Allow the reaction to warm to room temperature and stir for 12 hours.

Step 3: Boron Complex Disruption & Quench

• Add ethanolamine (5.0 mmol) directly to the reaction mixture and stir vigorously for 30 minutes.

• Causality Check: Ethanolamine acts as a sacrificial, highly active Lewis base, competitively binding residual boron species and liberating the target secondary amine[3].

Step 4: Extraction & Sulfoxide Clearance

• Dilute the mixture with Methyl tert-butyl ether (MTBE) (15 mL) and wash with saturated aqueous NaHCO3 (10 mL).

• Separate the organic layer. Wash the organic layer with a pH 7.0 phosphate buffer (2 x 10 mL).

• Causality Check: The pH 7 wash removes highly polar thiane S-oxide impurities[4] and residual ethanolamine-boron complexes while keeping the lipophilic N-(3-bromobenzyl)thian-4-amine in the MTBE layer.

Step 5: Isolation

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the highly pure target compound.

References

• Reductive amination in case of secondary amines - Chemistry Stack Exchange. Stack Exchange.[Link]

• Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines. Organic Chemistry Portal.[Link]

• TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. NIH.[Link]

• H-1 chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. ResearchGate.[Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines [organic-chemistry.org]
• 3. TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

troubleshooting low purity in N-[(3-bromophenyl)methyl]thian-4-amine production

An invaluable resource for researchers, scientists, and drug development professionals, this Technical Support Center provides in-depth troubleshooting guides and FAQs for the synthesis of N-[(3-bromophenyl)methyl]thian-4-amine. As a Senior Application Scientist, this guide is structured to address common purity-related challenges encountered during its synthesis, which is most effectively achieved via reductive amination.

Core Synthesis Pathway: Reductive Amination

The synthesis of N-[(3-bromophenyl)methyl]thian-4-amine involves the reaction of thian-4-amine with 3-bromobenzaldehyde. This process forms an intermediate imine (or its protonated form, the iminium ion), which is then reduced in situ by a selective reducing agent to yield the desired secondary amine.[1] This one-pot method is highly efficient but requires careful control of reaction parameters to achieve high purity.[2]

Troubleshooting Guide: Diagnosing and Resolving Purity Issues

This section addresses specific experimental observations that indicate low purity in your final product.

Q1: My NMR and LC-MS analyses show significant amounts of unreacted 3-bromobenzaldehyde in the final product. What is the cause and how can I fix it?

A1: The presence of unreacted aldehyde points to an issue in one of two key stages: inefficient imine formation or premature reduction of the aldehyde.

Root Cause Analysis & Solutions:

• Inefficient Imine Formation: The equilibrium between the amine/aldehyde and the imine intermediate is critical.

  • Causality: Imine formation is a condensation reaction that produces water.[3] In many solvents, this equilibrium may not favor the product. Mildly acidic conditions (pH 4-6) are also crucial to catalyze imine formation without rendering the amine nucleophile unreactive by converting it into its ammonium salt.[4][5]

  • Solution:

    • pH Optimization: Add a catalytic amount of acetic acid (typically 1.0 equivalent or less) to the reaction mixture before adding the reducing agent.[5] This will protonate the carbonyl oxygen, activating it for nucleophilic attack by the amine.

    • Water Removal: For less reactive substrates or to drive the equilibrium, conduct the reaction under anhydrous conditions and consider adding a dehydrating agent like magnesium sulfate or molecular sieves.[2][6]

• Incorrect Choice of Reducing Agent: The reducing agent may be reacting with the aldehyde faster than the imine is formed.

  • Causality: A strong reducing agent like sodium borohydride (NaBH₄) can readily reduce aldehydes to their corresponding alcohols.[5] If NaBH₄ is present before a sufficient concentration of the iminium ion has formed, it will preferentially reduce the starting aldehyde, leaving it unreacted with the amine.[4]

  • Solution:

    • Use a Selective Reducing Agent: Employ a milder reducing agent that shows high selectivity for the iminium ion over the carbonyl group. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent choice for this purpose and is often the reagent of choice for one-pot reductive aminations.[3][5] Sodium cyanoborohydride (NaBH₃CN) is another effective option, as it is most reactive at the acidic pH required for iminium ion formation.[4]

Q2: I've isolated a major byproduct identified as 3-bromobenzyl alcohol. Why did this form?

A2: The formation of 3-bromobenzyl alcohol is a classic sign that your reducing agent has reduced the starting aldehyde, 3-bromobenzaldehyde, before it could successfully react with the thian-4-amine.

Root Cause Analysis & Solutions:

• Causality: As detailed in Q1, this side reaction is most common when using a non-selective or overly reactive reducing agent like sodium borohydride (NaBH₄) in a one-pot procedure.[3][5] The rate of aldehyde reduction competes directly with the rate of imine formation.

• Solution:

  • Switch to a Milder Hydride Source: The most effective solution is to switch to sodium triacetoxyborohydride (NaBH(OAc)₃).[6] This reagent is significantly less reactive towards aldehydes but highly effective at reducing the protonated imine (iminium ion), thus minimizing or eliminating the formation of the alcohol byproduct.[3][4]

  • Modify the Reaction Sequence (Two-Step Approach): If you must use NaBH₄, consider a two-step procedure. First, stir the 3-bromobenzaldehyde and thian-4-amine together (with a catalytic amount of acetic acid) for 1-2 hours at room temperature to allow for imine formation.[2] Monitor this step by TLC or LC-MS. Once the imine has formed, cool the reaction to 0 °C and then add the NaBH₄ portion-wise.[3] This temporal separation of the steps can significantly improve the yield of the desired amine.

Q3: My reaction has gone to completion, but my final product is contaminated with a higher molecular weight species, which I suspect is a tertiary amine from over-alkylation. How can I prevent this?

A3: While reductive amination is designed to minimize over-alkylation, which is a common problem with direct alkylation using alkyl halides, it can still occur.[4][7] This happens when the newly formed secondary amine product, N-[(3-bromophenyl)methyl]thian-4-amine, acts as a nucleophile and reacts with another molecule of 3-bromobenzaldehyde.

Root Cause Analysis & Solutions:

• Causality: The secondary amine product is often more nucleophilic than the primary amine starting material. If a significant concentration of the aldehyde is still present after the primary amine has been consumed, this secondary reaction can occur.

• Solution:

  • Control Stoichiometry: Avoid using a large excess of the aldehyde. A stoichiometry of 1.0 to 1.2 equivalents of the aldehyde relative to the amine is typically recommended.[2][5]

  • Slow Addition: If over-alkylation is a persistent issue, try adding the aldehyde slowly over the course of the reaction to maintain its low concentration, thereby favoring the reaction with the more abundant primary amine.

  • Isolate the Imine: In challenging cases, a two-step process where the imine is formed and isolated first, followed by reduction in a separate step, can provide greater control and prevent over-alkylation.[3]

Frequently Asked Questions (FAQs)

What is the optimal reducing agent for synthesizing N-[(3-bromophenyl)methyl]thian-4-amine?

For a one-pot synthesis, sodium triacetoxyborohydride (NaBH(OAc)₃) is highly recommended. Its mild nature and selectivity for reducing iminium ions in the presence of aldehydes make it ideal for minimizing side reactions like the formation of 3-bromobenzyl alcohol.[5] Sodium cyanoborohydride (NaBH₃CN) is also a very effective choice.[4]

What are the recommended reaction conditions (solvent, temperature)?

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent choices as they are anhydrous and compatible with the reagents.[2][5] Methanol (MeOH) can also be used, particularly if using NaBH₄ as the reductant.[2]

• Temperature: Most reductive aminations proceed efficiently at room temperature.[2][5] For less reactive substrates, gentle heating may be required, but this should be monitored carefully to avoid side product formation.[5]

How should I monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most common and convenient method.[2] Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to resolve the starting materials from the product. The disappearance of the limiting reagent (usually the amine) and the appearance of a new, typically less polar, product spot indicates reaction progress. LC-MS can also be used for more precise monitoring.[5]

What is the most effective method for purifying the final product?

Flash column chromatography on silica gel is the standard and most effective method for purifying the crude product to a high degree of purity.[2][8] The basic nature of the amine product means it will adhere to the acidic silica gel, so it is common to add a small amount of a basic modifier like triethylamine (~1%) to the eluent system to ensure good recovery and peak shape.

Experimental Protocols & Data

Protocol 1: One-Pot Reductive Amination using NaBH(OAc)₃

• Reactant Preparation: In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve thian-4-amine (1.0 eq.) and 3-bromobenzaldehyde (1.1 eq.) in anhydrous dichloromethane (DCM, approx. 10 mL per mmol of amine).

• Imine Formation: Add glacial acetic acid (1.0 eq.) to the mixture. Stir at room temperature for 30-60 minutes.

• Reduction: To the stirred solution, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise over 10 minutes. Be aware of potential gas evolution.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting materials by TLC or LC-MS (typically 2-24 hours).[2]

• Work-up: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[5] Stir vigorously for 15 minutes. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer twice more with DCM.

• Purification Prep: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[2]

Protocol 2: Purification by Flash Column Chromatography

• Column Packing: Prepare a silica gel column using a slurry packing method with a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude product from the work-up in a minimal amount of DCM and adsorb it onto a small amount of silica gel. After drying, load this solid onto the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% and gradually increasing to 50%). It is advisable to add 1% triethylamine to the eluent mixture to prevent peak tailing of the amine product.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified N-[(3-bromophenyl)methyl]thian-4-amine.

Data Presentation: Spectral Properties of Product and Common Impurities

The following table summarizes key analytical data to help in the identification of components in your reaction mixture.

Compound	Structure	Expected ¹H NMR (Key Signals, δ, ppm, CDCl₃)	Expected MS (m/z, ESI+)
N-[(3-bromophenyl)methyl]thian-4-amine (Product)		~7.4 (s, Ar-H), ~7.3-7.1 (m, Ar-H), ~3.7 (s, Ar-CH₂-N), ~2.8-2.6 (m, S-CH₂ and N-CH), ~2.0-1.8 (m, -CH₂-), ~1.7-1.5 (m, -CH₂-)	[M+H]⁺: 286/288 (Isotopic pattern for Br)
3-Bromobenzaldehyde (Starting Material)	~9.9 (s, -CHO), ~7.9 (s, Ar-H), ~7.7 (d, Ar-H), ~7.4 (t, Ar-H)	[M+H]⁺: 185/187
Thian-4-amine (Starting Material)	~2.8-2.7 (m, S-CH₂), ~2.6-2.5 (m, N-CH), ~1.9-1.8 (m, -CH₂-), ~1.5-1.4 (m, -CH₂-), ~1.3 (br s, -NH₂)	[M+H]⁺: 118
3-Bromobenzyl alcohol (Byproduct)	~7.4 (s, Ar-H), ~7.3-7.1 (m, Ar-H), ~4.6 (s, -CH₂OH)	[M+H]⁺: 187/189

Visualization of Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low purity issues based on initial analytical observations.

Sources

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preventing oxidation of the sulfur ring in thian-4-amine synthesis

A Guide to Preventing Sulfur Ring Oxidation

Welcome to the technical support center for the synthesis of thian-4-amine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of working with sulfur-containing heterocycles. The thioether in the thian ring system is susceptible to oxidation, which can lead to undesired sulfoxide and sulfone byproducts.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions to help you mitigate these challenges and achieve your synthetic goals.

Frequently Asked Questions (FAQs)

Q1: Why is the sulfur in the thian ring so easily oxidized?

The sulfur atom in a thioether, such as the one in the thian ring, possesses a lone pair of electrons, making it nucleophilic and susceptible to attack by electrophilic oxidizing agents.[1][2] This can lead to the formation of sulfoxides (S=O) and, with stronger oxidants or harsher conditions, sulfones (O=S=O).[1][2]

Q2: What are the common oxidizing agents I should be cautious of during thian-4-amine synthesis?

Many reagents commonly used in organic synthesis can oxidize the thioether. These include, but are not limited to:

• Peroxy acids (e.g., m-CPBA)[3]

• Hydrogen peroxide (H₂O₂)

• Ozone (O₃)

• Some metal-based oxidants

It is crucial to review all reagents in your synthetic sequence for their oxidative potential.

Q3: Can I reverse the oxidation if my thioether gets oxidized to a sulfoxide?

Yes, the reduction of sulfoxides back to thioethers is a well-established transformation.[4][5] Several methods are available that offer good chemoselectivity, meaning they can reduce the sulfoxide without affecting other functional groups.[4][6]

Q4: Is it possible to protect the sulfur atom from oxidation?

While traditional protecting groups for thioethers are less common than for other functional groups like alcohols or amines, strategies do exist.[1][7][8] One approach is to temporarily convert the thioether to a sulfonium salt, which is less susceptible to oxidation. However, for the synthesis of a simple target like thian-4-amine, it is often more practical to choose a synthetic route that avoids harsh oxidative steps altogether.

Troubleshooting Guide: Preventing and Addressing Sulfur Oxidation

This section provides detailed solutions to common problems encountered during the synthesis of thian-4-amine, with a focus on preventing unwanted oxidation of the sulfur ring.

Issue 1: My reaction is producing a significant amount of the corresponding sulfoxide or sulfone.

Root Cause Analysis: This is a clear indication that an oxidizing agent is present in your reaction, or that the reaction conditions are promoting oxidation (e.g., exposure to air for prolonged periods at elevated temperatures).

Solutions:

• Re-evaluate Your Synthetic Route: The most robust solution is to choose a synthetic pathway that avoids strong oxidants. For thian-4-amine, two common and effective routes are:

  • Reductive Amination of Thian-4-one: This is a widely used and generally high-yielding method.[9][10][11] It involves the reaction of thian-4-one with an ammonia source (like ammonium acetate or ammonia itself) in the presence of a reducing agent.[12]

  • Gabriel Synthesis from a Thian-4-yl Halide or Sulfonate: This classic method for preparing primary amines can be adapted for thian-4-amine.[13][14][15][16][17] It involves the reaction of potassium phthalimide with a suitable thian-4-yl electrophile, followed by hydrazinolysis or acidic/basic hydrolysis to release the primary amine.[15][17]

• Chemoselective Reduction of Unwanted Sulfoxides: If you have already produced a mixture containing the sulfoxide, you can often salvage the material by selectively reducing the sulfoxide back to the thioether.

Table 1: Comparison of Common Synthetic Routes to Thian-4-amine

Synthetic Route	Key Starting Materials	Common Reagents	Advantages	Potential for Oxidation
Reductive Amination	Thian-4-one, Ammonia Source	NaBH₃CN, NaBH(OAc)₃, H₂/Catalyst	High yield, one-pot procedure	Low, if mild reducing agents are used.
Gabriel Synthesis	Thian-4-yl halide/sulfonate, Potassium Phthalimide	Hydrazine, Acid/Base	Good for primary amines, avoids over-alkylation	Low, but requires a separate step to prepare the starting halide/sulfonate.

Experimental Protocols

Protocol 1: Reductive Amination of Thian-4-one

This protocol provides a reliable method for the synthesis of thian-4-amine while minimizing the risk of sulfur oxidation.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve thian-4-one (1.0 eq.) and ammonium acetate (10 eq.) in methanol.

• Addition of Reducing Agent: Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq.) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up:

  • Carefully quench the reaction by the slow addition of 2M HCl until the pH is ~2 to decompose the excess NaBH₃CN.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Basify the aqueous residue with 2M NaOH until the pH is >12.

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude thian-4-amine.

• Purification: The crude product can be purified by distillation or column chromatography on silica gel.

Protocol 2: Chemoselective Reduction of Thian-4-amine Sulfoxide

If you have inadvertently oxidized your product to the sulfoxide, this protocol can be used to reduce it back to the desired thioether.

Step-by-Step Methodology:

• Reaction Setup: Dissolve the crude thian-4-amine sulfoxide (1.0 eq.) in anhydrous tetrahydrofuran (THF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: Add sodium borohydride (NaBH₄) (2.0 eq.) to the solution, followed by the portion-wise addition of iodine (I₂) (1.1 eq.).[6]

• Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC or LC-MS. The reaction is typically complete within a few hours.[6]

• Work-up:

  • Quench the reaction by the slow addition of an aqueous solution of sodium thiosulfate to consume any remaining iodine.

  • Add an aqueous solution of sodium hydroxide (NaOH) and extract the product with an organic solvent.

  • Dry the combined organic extracts, filter, and concentrate under reduced pressure.

• Purification: Purify the crude thian-4-amine by column chromatography or distillation.

Visualizations

Diagram 1: Synthetic Pathways to Thian-4-amine

Caption: Common synthetic routes to thian-4-amine.

Diagram 2: Oxidation and Reduction of the Thian Ring

Caption: Oxidation states of the thian ring and their interconversion.

References

• Reduction of Sulfoxides - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Karimi, B., & Zareyee, D. (2003). Rapid, Efficient and Chemoselective Deoxygenation of Sulfoxides to Thioethers Using NaBH4/I2. Synthesis, 2003(03), 335-336. Retrieved from [Link]

• Reduction of Sulfoxides to Sulfides in the Presence of Copper Catalysts - ResearchGate. (2025, August 6). Retrieved from [Link]

• Lourenço, D. L., & Fernandes, A. C. (2024). Reduction of sulfoxides catalyzed by the commercially available manganese complex MnBr(CO)5. Organic & Biomolecular Chemistry, 22(20), 4087-4091. Retrieved from [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• Protecting groups in organic synthesis + H2O. (n.d.). Retrieved from [Link]

• Hickford, S. J., et al. (2017). Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery. Bioorganic & Medicinal Chemistry, 25(7), 2218-2225. Retrieved from [Link]

• Can anybody tell me, how i protect thiol group in ether synthesis? - ResearchGate. (2017, January 29). Retrieved from [Link]

• The Oxidation of Oxygen and Sulfur-Containing Heterocycles by Cytochrome P450 Enzymes - PubMed. (2023, September 6). Retrieved from [Link]

• Johnston, J. N., & Tunge, J. A. (2012). Synthesis of Sulfur-Containing Heterocycles through Oxidative Carbon-Hydrogen Bond Functionalization. Accounts of chemical research, 45(6), 903–913. Retrieved from [Link]

• 13.10: Protecting Groups in Organic Synthesis - Chemistry LibreTexts. (2021, March 5). Retrieved from [Link]

• The Oxidation of Oxygen and Sulfur‐Containing Heterocycles by Cytochrome P450 Enzymes - ResearchGate. (2025, October 17). Retrieved from [Link]

• Rozen, S., & Bareket, Y. (1997). Oxidation of Sulfur-Containing Compounds with HOF·CH3CN. The Journal of Organic Chemistry, 62(6), 1457-1462. Retrieved from [Link]

• Tetrahydropyranyl Ethers - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• US7365215B2 - Process for preparing 4-aminotetrahydropyran compound and an acid salt ... - Google Patents. (n.d.).

• The Gabriel Synthesis - Chemistry Steps. (2020, April 15). Retrieved from [Link]

• Thiophene - Wikipedia. (n.d.). Retrieved from [Link]

• Yang, Y., et al. (2021). Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review. Frontiers in Bioengineering and Biotechnology, 9, 712959. Retrieved from [Link]

• Yergaliyeva, E. M., et al. (2020). Synthesis of substituted tetrahydropyran-4-one and its oxime. International Journal of Biology and Chemistry, 13(1), 69-77. Retrieved from [Link]

• Reductive amination - Wikipedia. (n.d.). Retrieved from [Link]

• Synthesis of tetrahydro-4H-thiopyran-4-ones (microreview) - ResearchGate. (n.d.). Retrieved from [Link]

• Gabriel Synthesis - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

• The Gabriel Synthesis - Master Organic Chemistry. (2018, January 31). Retrieved from [Link]

• The Synthesis and Application of 1,4- Dithiins, Thianthrenes, and Other Sulfur-Rich Scaffolds - DSpace@MIT. (n.d.). Retrieved from [Link]

• Synthesis of substituted tetrahydropyran-4-one and its oxime - R Discovery. (2020, August 15). Retrieved from [Link]

• EP0453288A1 - Enantiospecific synthesis of S(+)-5,6-dihydro-4-(R-amino)-4H thieno (2,3-B)thiopyran-2-sulfonamide-7,7-dioxide - Google Patents. (n.d.).

• Gabriel phthalimide synthesis - ajay bhadouriya. (n.d.). Retrieved from [Link]

• TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. (n.d.). Retrieved from [Link]

• Reductive Amination, and How It Works - Master Organic Chemistry. (2017, September 1). Retrieved from [Link]

• Application Note – Reductive Amination. (n.d.). Retrieved from [Link]

• What is Gabriel Phthalimide Synthesis Reaction? - BYJU'S. (2019, January 19). Retrieved from [Link]

• Synthesis of 4H-thiopyran-4-ones | Semantic Scholar. (1977, August 1). Retrieved from [Link]

• Duncton, M. A. J. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(21), 11624-11669. Retrieved from [Link]

• Roughley, S. D., & Jordan, A. M. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry, 9, 2265-2307. Retrieved from [Link]

• Thioamide synthesis by thioacylation - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Thioamides – Knowledge and References - Taylor & Francis. (n.d.). Retrieved from [Link]

• Letter: Synthesis and reactions of thiamine disulfide sulfur analogues - PubMed. (n.d.). Retrieved from [Link]

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Technical Support Center: Purification of Secondary Amines Containing Bromine

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the specific and often complex challenges associated with purifying secondary amines that contain bromine atoms. The unique chemical properties of these molecules—namely the basicity of the amine and the potential reactivity of the carbon-bromine bond—necessitate carefully considered purification strategies. This document provides a structured, question-and-answer-based approach to troubleshoot common issues, offering not just protocols but the underlying chemical principles to empower you to make informed decisions in your work.

Section 1: General Purification & Troubleshooting FAQs

This section addresses the most common and pressing challenges encountered during the purification of brominated secondary amines.

Q1: I'm observing significant product loss and streaking during silica gel column chromatography. What is the likely cause and how can I fix it?

A1: This is a classic problem when purifying amines on standard silica gel. The issue stems from the acidic nature of silica gel's surface, which is covered in silanol (Si-OH) groups. These acidic sites can strongly and often irreversibly adsorb your basic secondary amine, leading to poor recovery and significant peak tailing or streaking.[1]

Troubleshooting Steps:

• Neutralize the Stationary Phase: The most effective solution is to deactivate the acidic silanol groups. This is typically done by pre-treating the silica gel with a base. A common method is to slurry the silica gel in your chosen eluent system containing 0.5-2% triethylamine (NEt₃) or ammonia. This neutralizes the surface and dramatically improves peak shape and recovery.[2]

• Use an Alternative Stationary Phase: If neutralization is insufficient, consider using a less acidic stationary phase. Neutral alumina is a good alternative for basic compounds. For more specialized separations, amino-functionalized silica can be highly effective as it prevents the ionic interactions that cause strong adsorption.[1]

• Check for Compound Stability: In some cases, the acidic silica can catalyze decomposition, especially with sensitive substrates. If you suspect degradation, running a quick stability test by spotting your compound on a TLC plate and letting it sit for an hour can be revealing.

Q2: My brominated amine appears to be degrading during purification. I see new spots on my TLC and unexpected masses in my LC-MS. Why is this happening?

A2: Degradation can occur through several pathways, often exacerbated by the purification conditions. The two most common culprits are de-bromination and oxidation.

• De-bromination: The carbon-bromine bond, particularly on electron-rich aromatic rings, can be labile. This is especially true under certain conditions, such as exposure to some metals, strong bases, or even prolonged contact with acidic silica. Catalytic hydrogenation conditions used to remove other protecting groups can readily cleave a C-Br bond.[3][4]

• Oxidation: Secondary amines, especially aromatic ones, can be susceptible to air oxidation, forming N-oxides or other colored impurities.[5][6] This can be accelerated by light and trace metal impurities.

Preventative Measures:

Problem	Solution	Rationale
De-bromination	- Avoid harsh reducing agents if the C-Br bond needs to be retained.- Use deactivated silica or alumina for chromatography.- Minimize exposure to high heat and strong bases.	Reduces catalytic or nucleophilic cleavage of the C-Br bond.[3][7]
Oxidation	- Work under an inert atmosphere (Nitrogen or Argon) when possible.- Use freshly distilled, de-gassed solvents.- Store purified material under inert gas, protected from light.	Minimizes contact with atmospheric oxygen and light, which can promote radical or photo-oxidative degradation pathways.[8]

Q3: My compound is a solid, but I'm struggling to crystallize it. It either "oils out" or remains stubbornly in solution. What should I do?

A3: Crystallization is a powerful purification technique but requires careful optimization. "Oiling out" typically occurs when the compound's melting point is lower than the boiling point of the solvent or when the solution is too supersaturated.[5]

Crystallization Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting crystallization.

Advanced Tip: Converting your secondary amine to a salt (e.g., hydrochloride, tartrate, or a trichloroacetic acid complex) can dramatically improve its crystallinity.[9][10][11] The salt can be crystallized and then the free amine can be regenerated by treatment with a base.

Section 2: Technique-Specific Guides

This section provides detailed protocols and FAQs for the most common purification techniques.

Guide 1: Acid-Base Liquid-Liquid Extraction

Acid-base extraction is a powerful first-pass purification method to separate your basic amine from neutral or acidic impurities.[12][13]

FAQ: Acid-Base Extraction

Q4: I performed an acid wash (e.g., with 1M HCl) to extract my amine into the aqueous layer, but my yield is very low upon basification and re-extraction. Why?

A4: There are several potential reasons for this:

• Insufficiently Basic Amine: If your secondary amine is weakly basic (e.g., an N-aryl amine where the nitrogen lone pair is delocalized into the aromatic ring), a simple acid wash may not be sufficient to fully protonate and extract it. You may need a more acidic solution, but be mindful of potential compound degradation.

• Emulsion Formation: Vigorous shaking can lead to stable emulsions, trapping your compound between the two phases. To break an emulsion, try adding a small amount of brine (saturated NaCl solution) or gently swirling instead of shaking.

• Incomplete Back-Extraction: After basifying the aqueous layer (e.g., with 2M NaOH) to regenerate the free amine, you must extract it back into an organic solvent (like DCM or EtOAc). This must be done thoroughly, typically with 3-4 portions of fresh organic solvent, to ensure complete recovery.[14][15]

Protocol: Standard Acid-Base Extraction Workflow

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Acid Wash: Transfer the organic solution to a separatory funnel and extract with 1M HCl (aq). Perform this wash 2-3 times, collecting the aqueous layers each time. The protonated amine salt will move to the aqueous layer.[15] The organic layer now contains neutral impurities.

• Neutral Wash (Optional): The organic layer can be washed with water and brine, then dried and concentrated to isolate neutral compounds.

• Basification: Combine the acidic aqueous layers and cool them in an ice bath. Slowly add a base (e.g., 2M NaOH, solid K₂CO₃) with stirring until the solution is basic (pH > 10, check with pH paper). Your free amine should precipitate or form an oil.

• Back-Extraction: Extract the basified aqueous solution with several portions of an organic solvent (e.g., 3 x 50 mL of DCM).

• Final Steps: Combine the organic layers from the back-extraction, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified secondary amine.

Caption: Workflow for acid-base extraction of a secondary amine.

Guide 2: Flash Column Chromatography

Flash chromatography is the workhorse of purification in organic synthesis. For brominated secondary amines, success hinges on proper setup and solvent selection.

FAQ: Column Chromatography

Q5: How do I choose the best solvent system (eluent) for my column?

A5: The goal is to find a solvent system that provides a retention factor (Rf) of ~0.2-0.4 for your target compound on a TLC plate.

• Starting Point: For moderately polar amines, a good starting point is a mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate or dichloromethane).

• Adding a Modifier: As discussed in Q1, always add a small amount of a basic modifier to your eluent. Triethylamine (0.5-1%) is standard. This dramatically improves peak shape by competing with your amine for binding to acidic sites on the silica.[2]

• Fine-Tuning Polarity:

  • If Rf is too low (stuck at baseline): Increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate).

  • If Rf is too high (runs with the solvent front): Decrease the polarity of the eluent (e.g., increase the percentage of hexanes).

Table of Common Eluent Systems for Amines:

Eluent System	Polarity	Notes
Hexane / Ethyl Acetate + 1% NEt₃	Low to Medium	A versatile, common starting point.
Dichloromethane / Methanol + 1% NEt₃	Medium to High	Good for more polar amines. Ensure your compound is stable in DCM.
Toluene / Acetone + 1% NEt₃	Medium	Offers different selectivity compared to ester-based systems.

Q6: My compound is very polar and won't move off the baseline even in 20% Methanol/DCM. What are my options?

A6: For very polar ("sticky") amines, you may need to switch to a different stationary phase or use a more powerful eluent system.

• Reverse-Phase Chromatography: Consider using C18-functionalized silica (Reverse Phase). Here, the stationary phase is non-polar, and you elute with a polar solvent system (e.g., water/acetonitrile or water/methanol). This is often highly effective for very polar compounds.

• Ammonia in Methanol: A more aggressive normal-phase eluent is to use a pre-mixed solution of 7N ammonia in methanol as your polar modifier in a solvent like DCM. This is a very strong displacer for basic compounds. Handle with care in a fume hood.

Section 3: Purity Assessment & Final Verification

After purification, it is critical to confirm the identity and assess the purity of your brominated secondary amine.

Q7: What analytical techniques should I use to confirm my compound's purity and structure?

A7: A combination of techniques is essential for unambiguous characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for structural confirmation. Check for the absence of signals from starting materials and impurities. The integration of proton signals should match the expected number of protons.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the best method for assessing purity. A single, sharp peak in the chromatogram (at multiple wavelengths) is a good indicator of purity. The mass spectrometer will confirm the molecular weight of your compound. Look for the characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br are in an approximately 1:1 ratio), which gives two mass peaks separated by 2 Da (M and M+2).

• Thin-Layer Chromatography (TLC): A quick and easy way to check for purity. Your final compound should appear as a single spot in multiple eluent systems.

References

• Vertex AI Search. (n.d.). Guide for crystallization.
• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents.
• PMC. (n.d.). Reductions of aryl bromides in water at room temperature.
• RSC Publishing. (2023, March 24). Crystallization-based downstream processing of ω-transaminase- and amine dehydrogenase-catalyzed reactions.
• Organic Chemistry Portal. (n.d.). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups.
• The Analytical Scientist. (n.d.). Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide.
• Wikipedia. (n.d.). Acid–base extraction.
• YouTube. (2020, March 22). Acid-Base Extraction Tutorial.
• Benchchem. (n.d.). Technical Support Center: Purification of Secondary Alkyl Amines.
• ResearchGate. (n.d.). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups | Request PDF.
• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction.
• University of Colorado Boulder. (n.d.). Acid-Base Extraction.
• Beilstein Journals. (2022, February 24). Trichloroacetic acid fueled practical amine purifications.
• Sorbent Technologies, Inc. (2022, November 9). Amino Silica Gel.
• SlideShare. (n.d.). Oxidation of Secondary and Primary Amines.

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Technical Support Center: Managing Hygroscopicity of Thian-4-Amine Salts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the hygroscopic properties of thian-4-amine salts and other amine-containing active pharmaceutical ingredients (APIs). Our goal is to equip you with the scientific understanding and practical methodologies to mitigate moisture-related issues in your experiments and development processes.

Introduction: The Challenge of Hygroscopicity

Hygroscopicity, the tendency of a solid material to absorb or adsorb moisture from the surrounding environment, is a critical parameter in pharmaceutical development.[1][2] For amine salts like those derived from thian-4-amine, this property can significantly impact stability, handling, and formulation.[1][3] Increased moisture content can lead to physical changes such as caking and deliquescence, as well as chemical degradation through hydrolysis.[3] Understanding and controlling hygroscopicity is therefore paramount to ensuring the quality, efficacy, and shelf-life of the final drug product.[4][5]

While specific hygroscopicity data for thian-4-amine salts is not extensively published, the principles and strategies outlined in this guide are broadly applicable to hygroscopic amine salts encountered in pharmaceutical research.

Frequently Asked Questions (FAQs)

Q1: What are the primary consequences of hygroscopicity in my thian-4-amine salt samples?

Hygroscopicity can manifest in several detrimental ways throughout the drug development lifecycle:

• Handling and Processing: Moisture absorption can lead to poor powder flow, caking, and agglomeration, which complicates manufacturing processes like milling, blending, and tableting.[1]

• Physical Instability: The uptake of water can induce solid-state transformations, such as converting an anhydrous form to a less stable hydrate, or even an amorphous phase, altering the material's physical properties.[6]

• Chemical Degradation: The presence of water can accelerate chemical degradation pathways, most notably hydrolysis, leading to a loss of potency and the formation of impurities.[4][7]

• Compromised Dosage Form Performance: In a final dosage form, changes in the physical form of the API due to moisture can affect dissolution rates and, consequently, bioavailability.[8][9]

Q2: How can I assess the hygroscopicity of my thian-4-amine salt?

A systematic evaluation of hygroscopicity is crucial. The most common methods include:

• Dynamic Vapor Sorption (DVS): This is a high-throughput and precise method that measures the change in mass of a sample as it is exposed to varying levels of relative humidity (RH) at a constant temperature.[2][10]

• Gravimetric Sorption Analysis (GSA): A simpler, conventional method outlined in the European Pharmacopoeia (Ph. Eur.) involves exposing the sample to a specific RH (e.g., 80% RH at 25°C) for a set period and measuring the weight gain.[11]

• Thermogravimetric Analysis (TGA): This technique can be used to determine the water content of a sample and to study its dehydration and decomposition processes.[2]

Table 1: Hygroscopicity Classification based on the European Pharmacopoeia [11]

Hygroscopicity Class	Weight Gain (%) after 24h at 80% RH and 25°C
Non-hygroscopic	< 0.2
Slightly hygroscopic	≥ 0.2 and < 2.0
Hygroscopic	≥ 2.0 and < 15.0
Very hygroscopic	≥ 15.0
Deliquescent	Sufficient water is absorbed to form a liquid

Troubleshooting Guides: Strategies to Overcome Hygroscopicity

When faced with a hygroscopic thian-4-amine salt, several strategies can be employed. The choice of method will depend on the development stage, the severity of the hygroscopicity, and the desired final dosage form.

Strategy 1: Salt Screening and Selection

The hygroscopic nature of a salt is highly dependent on the counter-ion.[12] A systematic salt screening can identify a salt form of thian-4-amine with improved physicochemical properties, including reduced hygroscopicity.[13][14]

Q3: My current thian-4-amine hydrochloride salt is highly hygroscopic. How can a salt screen help?

By systematically reacting thian-4-amine with a variety of pharmaceutically acceptable acids, you can generate a range of salts. These new solid forms may exhibit different crystal packing and hydrogen bonding networks, leading to a less hygroscopic material.[15]

Experimental Protocol: Small-Scale Salt Screening

• Counter-ion Selection: Choose a diverse set of pharmaceutically acceptable acids (e.g., mesylate, tosylate, succinate, tartrate, phosphate).

• Solvent Selection: Select a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, acetonitrile).

• Salt Formation:

  • Dissolve thian-4-amine free base in each of the selected solvents.

  • Add an equimolar amount of the chosen acid to each solution.

  • Allow the solutions to stir at room temperature for a set period (e.g., 24 hours) to induce crystallization.

  • If no solid forms, consider techniques like slow evaporation, cooling crystallization, or anti-solvent addition.

• Solid-State Characterization: Analyze the resulting solids using techniques like X-Ray Powder Diffraction (XRPD) to confirm crystallinity and identify unique forms.

• Hygroscopicity Assessment: Perform DVS analysis on the most promising crystalline salts to determine their moisture sorption profiles.

Causality Behind Experimental Choices:

• The diversity of counter-ions and solvents explores a wide range of potential crystal lattices.

• XRPD is essential to confirm that a new crystalline salt has been formed and not just a mixture of the starting materials.

• DVS provides quantitative data to directly compare the hygroscopicity of the different salt forms.

Caption: Workflow for Salt Screening to Identify a Non-Hygroscopic Salt Form.

Strategy 2: Crystal Engineering - Cocrystallization

If a suitable salt form cannot be identified, or for non-ionizable APIs, cocrystallization is a powerful alternative.[16] Cocrystals are multi-component systems where the API and a co-former are held together in a crystal lattice by non-ionic interactions, such as hydrogen bonds.[7]

Q4: Salt screening did not yield a significantly less hygroscopic salt. Could cocrystals be a solution?

Yes, cocrystallization can be a very effective strategy.[4][5] By introducing a non-volatile, stable co-former into the crystal lattice of thian-4-amine, it is possible to create a new solid form with a different hydrogen bonding network that is less susceptible to moisture uptake.[7][17]

Experimental Protocol: Cocrystal Screening

• Co-former Selection: Select a library of pharmaceutically acceptable co-formers, often from the GRAS (Generally Regarded as Safe) list. Good candidates often have complementary hydrogen bonding functionalities to the API.

• Screening Methods:

  • Liquid-Assisted Grinding (LAG): Grind a stoichiometric mixture of thian-4-amine (or a salt) and the co-former with a small amount of a suitable solvent.

  • Slurry Crystallization: Stir a suspension of the API and co-former in a solvent where both have limited solubility.

  • Solution Crystallization: Dissolve both the API and co-former in a common solvent and induce crystallization.

• Characterization: Use XRPD to identify new crystalline phases. Differential Scanning Calorimetry (DSC) and TGA can also be used to characterize the thermal properties of the new cocrystals.

• Hygroscopicity Assessment: Perform DVS on any new cocrystal forms to evaluate their moisture sorption behavior.

Causality Behind Experimental Choices:

• The co-former is chosen to interact with the hygroscopic sites on the thian-4-amine molecule, effectively "shielding" them from water molecules.[5]

• A variety of screening methods are employed because cocrystal formation can be sensitive to the experimental conditions.

• XRPD is crucial for confirming the formation of a new, single-phase cocrystal.

Caption: Workflow for Cocrystal Screening to Mitigate Hygroscopicity.

Strategy 3: Formulation-Based Approaches

If modifying the solid form of the API is not feasible, formulation strategies can be employed to protect the hygroscopic thian-4-amine salt from moisture.[7][18]

Q5: I need to proceed with my current hygroscopic thian-4-amine salt. How can I formulate it to improve its stability?

Formulation provides a physical barrier or a preferential environment to protect the API from ambient humidity.[[“]]

• Film Coating: Applying a polymer film coating to a tablet or granule containing the thian-4-amine salt can act as a moisture barrier.[7][[“]] Hydrophobic polymers like certain grades of Eudragit® can be particularly effective.[7]

• Co-processing with Excipients: Formulating the API with hydrophobic excipients, such as magnesium stearate, can help to repel moisture.[7] Alternatively, using excipients that are more hygroscopic than the API can act as a moisture sink.

• Encapsulation: Encapsulating the API in a protective shell, for example through spray drying with a polymer, can shield it from the environment.[7][18]

• Controlled Environment Manufacturing: Manufacturing in a low-humidity environment is crucial to prevent moisture uptake during processing.[7]

• Packaging: Using packaging with a high moisture barrier, such as blister packs with aluminum foil, and including desiccants is a final line of defense.[1][7]

Table 2: Comparison of Formulation Strategies for Hygroscopicity

Strategy	Mechanism	Advantages	Considerations
Film Coating	Creates a physical moisture barrier.[7]	Well-established technology, can be customized.[7]	Potential for coating defects, may impact dissolution.
Co-processing	Hydrophobic excipients repel water; hygroscopic excipients act as sinks.[7][[“]]	Simple to implement in standard manufacturing.	Requires careful excipient compatibility studies.[10]
Encapsulation	Envelops the API in a protective polymer shell.[7][18]	Provides excellent protection.	More complex manufacturing process.
Packaging	Prevents moisture ingress during storage.[7]	Essential for all hygroscopic products.	Does not protect during manufacturing or use.

Conclusion

Overcoming the hygroscopic properties of thian-4-amine salts requires a systematic and multi-faceted approach. By understanding the underlying principles and employing the strategies outlined in this guide—from modifying the solid form through salt and cocrystal screening to implementing robust formulation and packaging solutions—researchers and developers can successfully manage moisture-related challenges and ensure the development of stable and effective pharmaceutical products.

References

• Ng, W. K., Chan, S. Y., & Heng, P. W. S. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 13(8), 1269. [Link]

• Pharmaceutical Technology. (2021, May 21). Salt Selection in Drug Development. [Link]

• Consensus. (n.d.). Strategies to enhance pharmaceutical formulation stability. [Link]

• Dhondale, M. R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceuticals, 16(1), 101. [Link]

• MDPI. (2023, January 12). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. [Link]

• Liu, X., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceuticals, 16(1), 101. [Link]

• Charles River. (n.d.). Salt Screening. [Link]

• Improved Pharma. (2021, February 14). Salt Screening. [Link]

• PharmaInfo. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. [Link]

• European Pharmaceutical Review. (2014, October 28). Pharmaceutical salts of small molecule drugs: opportunities and challenges. [Link]

• ResearchGate. (n.d.). Hygroscopicity and Hydrates in Pharmaceutical Solids: Solid Form and Drug Development. [Link]

• MDPI. (2023, April 6). Cocrystals by Design: A Rational Coformer Selection Approach for Tackling the API Problems. [Link]

• TA Instruments. (n.d.). Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer. [Link]

• Contract Pharma. (2019, December 10). Screening and Formulating Drugs as Salts to Improve API Performance. [Link]

• Mitacs. (n.d.). Improving the properties of active pharmaceutical ingredients by polymorph, salt and cocrystal screening. [Link]

• Labinsights. (2023, May 8). Unveiling of Hygroscopicity Evaluation for Drug Formulation. [Link]

• Letters in High Energy Physics. (n.d.). Evaluating the Stability of Pharmaceuticals under Different Environmental Conditions. [Link]

• ResearchGate. (n.d.). Illustration of methods to improve the hygroscopic stability of moisture-sensitive APIs. [Link]

• Chem-Impex. (n.d.). Tetrahydro-2H-thiopyran-4-amine hydrochloride. [Link]

• Journal of Pharmaceutical Sciences. (2010, January 1). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development. [Link]

• Chemie.de. (2010, March 1). Pharmaceutical Salts Optimization of Solubility or Even More?. [Link]

• PubMed. (n.d.). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). [Link]

• Asian Journal of Pharmaceutics. (2016, October-December). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. [Link]

Sources

• 1. pharmainfo.in [pharmainfo.in]
• 2. labinsights.nl [labinsights.nl]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mitacs.ca [mitacs.ca]
• 9. Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmtech.com [pharmtech.com]
• 11. asiapharmaceutics.info [asiapharmaceutics.info]
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• 19. consensus.app [consensus.app]

Reference Data & Comparative Studies

High-Resolution vs. Benchtop ¹H NMR: Structural Verification of N-[(3-bromophenyl)methyl]thian-4-amine

Executive Summary & Chemical Context

In modern drug discovery, bioisosteric replacement is a fundamental tactic for optimizing pharmacokinetics. Replacing a piperidine ring with a saturated thiane (tetrahydrothiopyran) scaffold is a proven strategy to attenuate molecular basicity. Because sulfur possesses a weaker electron-donating capacity than nitrogen, the thian-4-amine derivative exhibits a significantly lower pKa compared to its piperidine analogs[1]. This modification is frequently utilized to mitigate hERG channel toxicity and enhance blood-brain barrier (BBB) penetration.

However, the synthesis of N-[(3-bromophenyl)methyl]thian-4-amine introduces rigorous analytical demands. Differentiating the 3-bromo regioisomer from the closely related 4-bromo isomer is critical for maintaining structure-activity relationship (SAR) integrity. This guide objectively compares the performance of 80 MHz benchtop NMR against 600 MHz high-field NMR, and evaluates solvent effects (CDCl₃ vs. DMSO-d₆), providing a self-validating protocol for definitive structural elucidation.

Platform Comparison: Resolving Power for Regioisomer Differentiation

The primary analytical challenge lies in distinguishing the meta-substituted (3-bromo) aromatic ring from the para-substituted (4-bromo) variant, while simultaneously resolving the complex axial/equatorial couplings of the thiane ring.

MHz Benchtop NMR: Rapid Screening Limitations

Benchtop NMR systems offer excellent utility for rapid, cryogen-free reaction monitoring. However, their low magnetic field strength renders them inadequate for definitive regioisomer differentiation in this context.

• Aromatic Overlap: At 80 MHz, the four distinct protons of the 3-bromophenyl group suffer from severe second-order effects, collapsing into a broad, uninterpretable multiplet between 7.10 and 7.60 ppm. This makes it virtually indistinguishable from the pseudo-doublet (AA'BB' system) of a 4-bromo isomer.

• Aliphatic Envelope: The thiane ring protons (H-2, H-3, H-5, H-6) merge into an unresolved envelope, masking the crucial J-couplings needed to confirm the chair conformation and the equatorial position of the amine.

MHz High-Field NMR: Definitive Structural Elucidation

High-field instruments provide the necessary chemical shift dispersion to achieve first-order spectra, allowing for precise structural assignment.

• Aromatic Resolution: At 600 MHz, the 3-bromophenyl ring displays a highly characteristic, fully resolved splitting pattern: a narrow triplet/singlet for H-2 (7.54 ppm), two distinct doublets for H-4 and H-6, and a well-defined triplet for H-5 (7.20 ppm)[2][3].

• Thiane Conformation: The axial and equatorial protons of the thiane ring are distinctly separated. The axial H-4 proton (geminal to the amine) presents as a clear triplet of triplets (~2.55 ppm), definitively proving the equatorial orientation of the bulky 3-bromobenzylamino substituent.

Solvent Selection: CDCl₃ vs. DMSO-d₆

The choice of deuterated solvent fundamentally alters the microenvironment of the amine, impacting both resolution and solubility.

Parameter	CDCl₃ (Deuterated Chloroform)	DMSO-d₆ (Deuterated Dimethyl Sulfoxide)
Analyte Form	Ideal for the free base form.	Strictly required for the hydrochloride salt [1].
Amine (-NH-) Signal	Rapid proton exchange; appears as a broad, drifting singlet (~1.60 ppm).	Strong hydrogen bonding slows exchange; sharpens the -NH- signal, often revealing coupling.
Aliphatic Resolution	Superior dispersion for thiane ring protons.	Slight signal broadening due to higher solvent viscosity.
Recommendation	Primary choice for structural elucidation of the free base.	Primary choice for QC release of the final API salt form.

Experimental Protocol: A Self-Validating Workflow

To ensure absolute trustworthiness and reproducibility, the following protocol establishes a self-validating system. By utilizing an internal standard and precise relaxation delays, the method inherently flags impurities or incomplete magnetization recovery.

Step 1: Standardized Sample Preparation

• Weighing: Accurately weigh 15.0 mg (± 0.2 mg) of N-[(3-bromophenyl)methyl]thian-4-amine free base.

• Dissolution: Dissolve entirely in 0.6 mL of high-purity CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference.

• Filtration: Pass the solution through a tightly packed glass wool plug into a 5 mm Wilmad precision NMR tube. Causality: Removing paramagnetic particulates is critical to achieving high magnetic field homogeneity (shimming), which is required to resolve the 1.5 Hz meta-couplings in the aromatic region.

Step 2: 600 MHz ¹H NMR Acquisition Parameters

• Pulse Sequence: Standard 1D 90° pulse sequence (zg30 or equivalent).

• Relaxation Delay (D1): Set strictly to 2.0 seconds . Causality: This ensures complete longitudinal relaxation (T₁) of the quaternary and aromatic protons, guaranteeing that the integration values are strictly quantitative.

• Scans (NS): 16 scans (Yields a Signal-to-Noise ratio > 150:1 at this concentration).

• Spectral Width (SW): 12 ppm (-1.0 to 11.0 ppm).

Step 3: Processing and Validation Criteria

• Apply an exponential line broadening (LB) function of 0.3 Hz prior to Fourier Transformation.

• Phase the spectrum manually (zero and first-order) and apply a polynomial baseline correction.

• Self-Validation Check: Set the integration of the benzylic -CH₂- singlet (3.78 ppm) to exactly 2.00 . The sum of the aromatic protons must integrate to 4.00 ± 0.05 . Any deviation indicates co-eluting impurities or improper T₁ relaxation.

Quantitative Data Presentation

The table below summarizes the expected high-resolution ¹H NMR profile for the target compound, serving as a reference standard for batch-to-batch comparison.

Table 1: 600 MHz ¹H NMR Assignments for N-[(3-bromophenyl)methyl]thian-4-amine (CDCl₃)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2' (Aromatic, meta)	7.54	t (narrow)	1.8	1H
H-4' (Aromatic, para)	7.42	dt	7.8, 1.8	1H
H-6' (Aromatic, ortho)	7.29	dt	7.8, 1.5	1H
H-5' (Aromatic, meta)	7.20	t	7.8	1H
-CH₂- (Benzylic)	3.78	s	-	2H
H-2, H-6 (Thiane, eq)	2.70	ddd	13.5, 4.0, 2.5	2H
H-2, H-6 (Thiane, ax)	2.60	td	13.5, 3.0	2H
H-4 (Thiane, ax)	2.55	tt	10.5, 3.8	1H
H-3, H-5 (Thiane, eq)	2.10	m	-	2H
H-3, H-5 (Thiane, ax)	1.50	dddd	13.5, 13.5, 10.5, 3.5	2H
-NH- (Amine)	1.60	br s	-	1H

Analytical Workflow Visualization

The following diagram maps the decision-making logic and instrumental workflow for confirming the regiochemistry of thian-4-amine derivatives.

Workflow comparing benchtop vs. high-field NMR for the structural elucidation of thian-4-amines.

References

• Royal Society of Chemistry. "Supporting Information: 3-Bromobenzyl alcohol". RSC Publishing. URL:[Link]

Sources

• 1. 2,2,6,6-Tetramethylthian-4-amine hydrochloride | Benchchem [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. 3-Bromobenzyl bromide (823-78-9) 1H NMR spectrum [chemicalbook.com]

LC-MS fragmentation pattern of N-[(3-bromophenyl)methyl]thian-4-amine

An In-Depth Guide to the LC-MS Fragmentation of N-[(3-bromophenyl)methyl]thian-4-amine: A Comparative Analysis for Structural Elucidation

Abstract

This guide provides a comprehensive analysis of the predicted liquid chromatography-mass spectrometry (LC-MS) fragmentation pattern of N-[(3-bromophenyl)methyl]thian-4-amine. Designed for researchers in drug discovery and analytical chemistry, this document moves beyond a simple procedural outline. It delves into the mechanistic principles governing the molecule's gas-phase dissociation, comparing the dominant fragmentation pathways with alternative, less probable routes. By synthesizing first-principle fragmentation rules with insights from analogous structures, this guide offers a robust framework for the identification and structural confirmation of this and related chemical entities. Included are a detailed experimental protocol for acquiring high-quality tandem mass spectrometry (MS/MS) data and a comparative discussion to enhance analytical confidence.

The Analyte: A Structural Dissection for Mass Spectrometric Prediction

The fragmentation behavior of a molecule under collision-induced dissociation (CID) is intrinsically linked to its chemical structure. N-[(3-bromophenyl)methyl]thian-4-amine is composed of two primary structural motifs whose individual characteristics dictate the most probable cleavage points.

• The N-(3-bromobenzyl) Moiety: This component is defined by a stable aromatic ring and a benzylic carbon bonded to a secondary amine. The C-N bond in N-benzylamines is known to be labile under MS/MS conditions, often leading to a highly favorable cleavage event.[1][2] Furthermore, the presence of a bromine atom is a critical diagnostic feature. Bromine exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (approximately 50.7% and 49.3%, respectively).[3] Consequently, any fragment ion containing the bromine atom will appear as a characteristic doublet (M and M+2 peaks) of nearly equal intensity, providing an unmistakable signature in the mass spectrum.[3][4]

• The Thian-4-amine Moiety: This saturated heterocyclic system, also known as tetrahydro-2H-thiopyran-4-amine, features a secondary amine integrated into a six-membered ring containing a sulfur atom. In positive-ion electrospray ionization (ESI), the secondary amine is the most probable site of protonation due to its basicity. Fragmentation of aliphatic and cyclic amines is typically dominated by α-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[5][6]

By considering these features, we can predict a clear and dominant fragmentation pathway, which serves as our primary hypothesis for structural identification.

Primary Fragmentation Pathway: Benzylic Cleavage

Upon introduction into the mass spectrometer using ESI in positive mode, N-[(3-bromophenyl)methyl]thian-4-amine (C₁₂H₁₆BrNS, molecular weight ≈ 285.05 g/mol for ⁷⁹Br) is expected to be readily protonated to form the molecular ion [M+H]⁺ at m/z 286.06 and 288.06.

Under CID conditions, the most energetically favorable fragmentation pathway is the heterolytic cleavage of the benzylic C-N bond.[2][7] This process is charge-directed, initiated by the protonated amine, and results in the formation of a highly stable 3-bromobenzyl cation and the neutral loss of thian-4-amine.

This benzylic cleavage is anticipated to be the dominant fragmentation channel, making the 3-bromobenzyl cation the base peak in the MS/MS spectrum.[1]

Caption: Predicted primary fragmentation via benzylic cleavage.

The following table summarizes the key ions expected in the MS/MS spectrum.

Ion Description	Chemical Formula	Predicted m/z	Relative Abundance	Key Characteristics
Protonated Molecule	[C₁₂H₁₇BrNS]⁺	286.06 / 288.06	Moderate to Low	Precursor ion; exhibits 1:1 isotopic pattern for Br.
3-Bromobenzyl Cation	[C₇H₆Br]⁺	169.97 / 171.97	High (Base Peak)	Diagnostic fragment; exhibits 1:1 isotopic pattern for Br.

Comparative Analysis: Alternative Fragmentation Scenarios

While benzylic cleavage is the most probable pathway, a comprehensive analysis requires consideration of alternative fragmentation routes. These are expected to produce ions of significantly lower abundance but can provide supplementary structural confirmation.

• α-Cleavage within the Thiane Ring: An alternative fragmentation could be initiated by α-cleavage adjacent to the protonated amine but within the thiane ring.[6][8] This would involve the cleavage of the C4-C3 or C4-C5 bond of the thiane ring, leading to a ring-opened fragment ion. This pathway is generally less favored than benzylic cleavage due to the superior stability of the resulting bromobenzyl cation.

• Fragmentation of the Thiane Moiety: If a fragment ion corresponding to protonated thian-4-amine (m/z 118.08) were formed, it could subsequently lose ammonia (NH₃) or undergo further ring fragmentation. However, the initial formation of this ion in significant abundance is unlikely.

• Comparison with Electron Ionization (EI): While this guide focuses on soft ionization (ESI), it is valuable to compare the expected fragmentation with that from a hard ionization technique like EI. Under EI conditions, the molecular ion is often more energetically excited and may be weak or absent.[1] Fragmentation would still likely be dominated by the formation of the m/z 169/171 fragment, but a greater variety of lower-mass fragments from both the aromatic and heterocyclic portions of the molecule would be expected due to more extensive and less specific bond cleavages.

Recommended Experimental Protocol for LC-MS/MS Analysis

To validate the predicted fragmentation and confidently identify N-[(3-bromophenyl)methyl]thian-4-amine, the following experimental workflow is recommended. This protocol is designed to be a self-validating system, ensuring robust and reproducible data generation.

Caption: A logical workflow for LC-MS/MS analysis.

Step-by-Step Methodology

A. Sample and System Preparation

• Standard Preparation: Prepare a 1 mg/mL stock solution of N-[(3-bromophenyl)methyl]thian-4-amine in methanol. Prepare a working solution of 1 µg/mL by diluting the stock solution in 50:50 methanol/water with 0.1% formic acid.

• Mobile Phase A: 99.9% Water / 0.1% Formic Acid.

• Mobile Phase B: 99.9% Acetonitrile / 0.1% Formic Acid.

B. Liquid Chromatography (LC) Parameters

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is recommended for good peak shape and separation.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Gradient Elution:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 4.0 min: Ramp from 5% to 95% B

  • 4.0 - 5.0 min: Hold at 95% B

  • 5.0 - 5.1 min: Return to 5% B

  • 5.1 - 7.0 min: Re-equilibrate at 5% B

C. Mass Spectrometry (MS) Parameters

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MS1 Full Scan:

  • Mass Range: m/z 100 - 400. This range will capture the protonated molecule.

• MS/MS Product Ion Scan:

  • Precursor Ions: Isolate m/z 286.1 and 288.1.

  • Collision Gas: Argon.

  • Collision Energy (CE): Use a stepped or ramped CE (e.g., 15-40 eV). This allows for the observation of both the initial fragmentation at low energy and any subsequent fragmentation at higher energies.

  • Activation Type: Collision-Induced Dissociation (CID).

D. Data Analysis and Validation

• Confirm the presence of the [M+H]⁺ ion at m/z 286/288 in the MS1 scan, showing the characteristic 1:1 isotopic signature.

• In the MS/MS spectrum, verify that the base peak is the fragment ion at m/z 169/171, which must also exhibit the 1:1 bromine isotopic pattern.

• Ensure that the mass difference between the precursor (m/z 286.06) and the primary fragment (m/z 169.97) corresponds to the neutral loss of thian-4-amine (117.07 Da).

Conclusion

The gas-phase fragmentation of N-[(3-bromophenyl)methyl]thian-4-amine under ESI-MS/MS conditions is predicted to be a highly specific and diagnostic process. The dominant pathway of benzylic cleavage yields a stable 3-bromobenzyl cation at m/z 169/171, which serves as the primary identifier for the molecule's N-benzyl substructure. The characteristic isotopic signature imparted by the bromine atom provides an additional layer of confirmation for all bromine-containing ions. By employing the detailed analytical protocol provided, researchers can generate high-quality, reproducible data to confidently confirm the structure of this compound and apply these principles to the analysis of related molecules.

References

• Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. (2014). PubMed. [Link]

• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

• Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. (2025, September 24). Save My Exams. [Link]

• Topic 3: Mass Spectrometry (MS). (2018). St. Francis Xavier University. [Link]

• Mass Spectrometry: Alkyl Halide Fragmentation. (n.d.). JoVE. Retrieved March 10, 2026, from [Link]

• Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. (2018). PMC. [Link]

• Synthesis and Biological activity of 4-(3-bromophenyl)-N-(1-(4-(4-bromophenyl) thiazol-2-yl)-3-methyl-4-(2-phenylhydrazono)-4,5-dihydro-1H-pyrazol-5-ylidene)-6-(4-nitrophenyl)pyrimidin-2-amine derivatives. (n.d.). ISCA. Retrieved March 10, 2026, from [Link]

• Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. (n.d.). PMC. [Link]

• Fragmentation (mass spectrometry). (n.d.). Wikipedia. Retrieved March 10, 2026, from [Link]

• Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies. (2018). ResearchGate. [Link]

• Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stable Isotopes. (n.d.). Freie Universität Berlin. [Link]

• MS/MS spectra and proposed fragmentation patterns of the four newly found metabolites. (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

• Understanding MS/MS fragmentation pathways of small molecular weight molecules. (n.d.). University of Huddersfield Repository. [Link]

• Mass Spectrometry: Fragmentation. (n.d.). University of Wisconsin-Madison. Retrieved March 10, 2026, from [Link]

• Mass Spectrometry Part 8 - Fragmentation in Amines. (2023, January 26). YouTube. [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. (2023). MDPI. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. [Link]

• Mass spectrometry based fragmentation patterns of nitrosamine compounds. (2022). PubMed. [Link]

• Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. (2018). PMC. [Link]

• Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. (2007, September 15). Agilent. [Link]

• 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. (2019). PMC. [Link]

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• 8. youtube.com [youtube.com]

FTIR Peak Assignment for N-[(3-bromophenyl)methyl]thian-4-amine: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently encounter the analytical challenge of verifying the structural integrity of bifunctional pharmaceutical intermediates. N-[(3-bromophenyl)methyl]thian-4-amine is a prime example of a highly versatile scaffold used in modern drug discovery. It features an aryl bromide moiety—a reliable electrophilic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig)—and a thioether group within a thiane ring, which modulates lipophilicity and serves as a site for late-stage oxidation[1].

Validating the successful synthesis and purity of this secondary amine requires rigorous spectroscopic techniques. Fourier-Transform Infrared (FTIR) spectroscopy provides rapid, non-destructive confirmation of these functional group transformations. This guide objectively compares the FTIR profile of the target compound against its synthetic precursors, providing a self-validating protocol for accurate peak assignment.

Spectroscopic Logic: Deconstructing the Molecule

When analyzing N-[(3-bromophenyl)methyl]thian-4-amine, we must deconstruct its structural elements to predict its infrared behavior and understand why specific peaks manifest. The molecule is typically formed via the reductive amination of 3-bromobenzaldehyde with thian-4-amine.

• The Secondary Amine (N-H): Because the nitrogen atom is bonded to two sp³ carbons (a benzylic carbon and the thiane ring), it behaves strictly as an aliphatic secondary amine. While primary amines display two distinct N-H stretching bands (asymmetric and symmetric) between 3400–3250 cm⁻¹, secondary amines possess only one N-H bond. This results in a single, distinctively weak stretching band typically found between 3320–3280 cm⁻¹[2][3]. Additionally, the N-H wagging vibration for secondary amines uniquely shifts to the 750–700 cm⁻¹ region[3].

• The Aryl Bromide (C-Br): The 3-bromophenyl group exhibits characteristic aromatic C-H stretches above 3000 cm⁻¹. However, the critical diagnostic peak is the C-Br stretch, which appears in the fingerprint region (1075–1030 cm⁻¹ for in-plane vibrations and a stronger band at 600–500 cm⁻¹).

• The Thioether (C-S): The C-S stretch of the thiane ring is notoriously weak due to a low dipole moment change. It falls in the 700–600 cm⁻¹ range, often overlapping with the N-H wag and C-Br stretch. Therefore, tracking the amine and carbonyl transformations is the most reliable method for reaction validation.

Comparative FTIR Data: Target vs. Precursors

To objectively evaluate the product's purity, we compare its FTIR spectrum against its synthetic precursors. In analytical chemistry, the disappearance of precursor-specific peaks is just as critical as the appearance of product-specific peaks.

Functional Group	Vibration Mode	3-Bromobenzaldehyde (Precursor 1)	Thian-4-amine (Precursor 2)	N-[(3-bromophenyl)methyl]thian-4-amine (Product)	Diagnostic Significance
Carbonyl (C=O)	Stretch	~1700 cm⁻¹ (Strong)	N/A	Absent	Confirms complete consumption of the aldehyde.
Primary Amine (NH₂)	Asym. & Sym. Stretch	N/A	~3350, 3280 cm⁻¹ (Medium)	Absent	Confirms complete conversion of the primary amine.
Secondary Amine (N-H)	Stretch	N/A	N/A	~3320 cm⁻¹ (Weak, Single)	Confirms successful formation of the secondary amine[4].
Secondary Amine (N-H)	Wag	N/A	N/A	750–700 cm⁻¹ (Broad)	Differentiates the product from tertiary amine over-alkylation[3].
Aryl Bromide (C-Br)	Stretch	~1070 cm⁻¹ / ~550 cm⁻¹	N/A	~1070 cm⁻¹ / ~550 cm⁻¹	Validates retention of the cross-coupling handle.
Thioether (C-S)	Stretch	N/A	~700–600 cm⁻¹	~700–600 cm⁻¹	Validates retention of the intact thiane ring.

Methodology: Self-Validating ATR-FTIR Protocol

To ensure absolute trustworthiness in our spectral data, we employ Attenuated Total Reflectance (ATR) FTIR. Causality: Traditional transmission FTIR using KBr pellets is highly susceptible to moisture. KBr is hygroscopic, and absorbed water produces a broad O-H stretch (3400–3200 cm⁻¹) that will completely mask the weak, single N-H stretch of our secondary amine. ATR with a diamond crystal eliminates this moisture artifact.

This protocol is designed as a self-validating system , meaning built-in checks guarantee the integrity of the resulting spectrum.

Step 1: Instrument Calibration & Baseline (Validation Check 1)

• Action: Validate the instrument's wavenumber accuracy using a polystyrene standard film (confirming the sharp 1601 cm⁻¹ peak).

• Action: Clean the diamond ATR crystal with LC-MS grade isopropanol. Causality: Isopropanol is specifically chosen because it effectively dissolves lipophilic amine residues without degrading the epoxy seal around the ATR crystal.

• Action: Collect a background spectrum (64 scans, 4 cm⁻¹ resolution) in ambient air. Causality: This subtracts atmospheric CO₂ and water vapor, preventing baseline anomalies in the critical 3300 cm⁻¹ region.

Step 2: Sample Application & Pressure Optimization (Validation Check 2)

• Action: Apply 2–3 mg of crystalline N-[(3-bromophenyl)methyl]thian-4-amine directly onto the center of the diamond crystal.

• Action: Lower the ATR pressure anvil until the software indicates optimal contact. Causality: The secondary N-H stretch is inherently weak due to a low dipole moment change; insufficient crystal contact will result in the peak being lost in the baseline noise.

Step 3: Data Acquisition & Processing

• Action: Acquire the spectrum using 64 scans at 4 cm⁻¹ resolution.

• Action: Apply an ATR correction algorithm in the processing software. Causality: Averaging 64 scans significantly improves the signal-to-noise ratio, ensuring the singular ~3320 cm⁻¹ N-H stretch is clearly resolved from background static[2]. ATR correction adjusts for the wavelength-dependent penetration depth of the IR beam, normalizing the relative intensities of the high-wavenumber N-H peaks against the low-wavenumber C-Br peaks.

Step 4: Post-Run Verification (Validation Check 3)

• Action: Clean the crystal with isopropanol and run a blank scan. Causality: This ensures no "ghost peaks" remain, validating that the acquired spectrum belongs solely to the target compound and that the instrument is ready for the next sample.

Mechanistic Signaling & Reaction Tracking

The following diagram illustrates the logical flow of the reductive amination process, highlighting the specific FTIR peak shifts used to track the reaction's progress and confirm the identity of the final product.

FTIR tracking of N-[(3-bromophenyl)methyl]thian-4-amine synthesis via reductive amination.

References

• [2] IR Spectroscopy Tutorial: Amines. OrgChemBoulder.[Link]

• [3] Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online.[Link]

• [4] 24.10: Spectroscopy of Amines. Chemistry LibreTexts.[Link]

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• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Navigating HPLC Purity Validation for Thian-4-amine Derivatives: A Comparative Methodological Guide

Thian-4-amine (tetrahydro-2H-thiopyran-4-amine) and its derivatives are critical sulfur-containing aliphatic cyclic amines. They are increasingly utilized as bioisosteric scaffolds in pharmaceutical development, particularly in the synthesis of compounds targeting neurological disorders [1]. However, validating the purity of these derivatives presents a unique set of analytical bottlenecks.

As an application scientist, developing a robust, stability-indicating HPLC method requires moving beyond standard protocols. This guide objectively compares analytical modalities and establishes a self-validating framework for thian-4-amine purity analysis, grounded in the latest ICH Q2(R2) guidelines.

The Chemical Causality: Why Thian-4-amines Defy Standard HPLC

Before selecting a validation method, one must understand the structural causality that makes thian-4-amine derivatives analytically hostile to conventional Reversed-Phase HPLC-UV (RP-HPLC-UV):

• Chromophore Deficiency: Aliphatic amines and thioethers lack conjugated

  -electron systems. Consequently, they exhibit negligible UV absorbance above 210 nm. Monitoring at low wavelengths (e.g., 205 nm) results in severe baseline drift from mobile phase absorbance, rendering trace impurity quantification nearly impossible.

• High Basicity & Silanol Interactions: The secondary or primary exocyclic amine is highly basic. On traditional silica-based C18 columns, these protonated amines interact strongly with residual acidic silanols, leading to severe peak tailing, poor resolution, and inaccurate integration.

• Oxidative Lability: The sulfur atom within the thiane ring is a strong nucleophile and is highly susceptible to oxidation. It readily degrades into sulfoxide and sulfone impurities. A validated method must be capable of resolving these polar degradants from the active pharmaceutical ingredient (API).

HPLC Method Selection Workflow for Thian-4-amine Derivatives based on structural properties.

Comparative Analysis: UV vs. CAD vs. MS

To establish an authoritative validation protocol, we must compare the performance of standard UV detection against Charged Aerosol Detection (CAD) and Mass Spectrometry (MS).

Why CAD? CAD nebulizes the column eluent into droplets, evaporates the mobile phase, and applies a positive charge to the resulting residual analyte particles. Because the signal is proportional to the initial mass concentration of the analyte rather than its optical properties, CAD provides a near-universal response for non-volatile compounds lacking chromophores [2].

Table 1: Performance Comparison of HPLC Modalities for Thian-4-amine

Performance Metric	RP-HPLC-UV (210 nm)	HILIC-CAD	RP-HPLC-MS (ESI+)
Sensitivity (LOD)	~5.0 µg/mL (Poor)	~0.1 µg/mL (Excellent)	~0.01 µg/mL (Ultra-high)
Response Linearity	Linear ( )	Non-linear (Requires power transformation)	Non-linear (Matrix dependent)
Gradient Compatibility	Poor (Severe baseline drift)	Excellent (Requires baseline subtraction)	Excellent
Mobile Phase Limits	Requires UV-transparent buffers	Must be 100% volatile (e.g., Formate)	Must be 100% volatile
Best Use Case	Bulk assay (low precision)	Routine purity & stability validation	Trace impurity identification

Step-by-Step Experimental Protocol: HILIC-CAD Validation

The following protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) to retain the highly polar thian-4-amine without the use of ion-pairing reagents (which would suppress the CAD signal).

Phase 1: Chromatographic Conditions

• Column Selection: Waters Acquity UPLC BEH Amide (2.1 x 100 mm, 1.7 µm). Causality: The amide stationary phase prevents secondary silanol interactions, ensuring sharp, symmetrical peaks for basic amines.

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. Causality: The low pH ensures the amine is fully protonated for consistent HILIC retention, while the formate salt is completely volatile, preventing CAD electrometer fouling.

• Mobile Phase B: 100% Acetonitrile (LC-MS Grade).

• Gradient Program:

  • 0.0 - 1.0 min: 90% B

  • 1.0 - 6.0 min: Linear ramp to 60% B

  • 6.0 - 8.0 min: Hold at 60% B (Elution of polar sulfoxide degradants)

  • 8.0 - 10.0 min: Return to 90% B for re-equilibration.

• CAD Settings: Evaporation Temperature set to 35°C; Data Collection Rate at 10 Hz. Power function value (PFV) set to 1.3 to linearize the response curve.

Phase 2: Sample Preparation (Self-Validating System)

To prevent solvent-mismatch peak distortion, samples must be dissolved in a diluent matching the initial gradient conditions.

• Standard Preparation: Dissolve thian-4-amine reference standard in 90:10 Acetonitrile:Water to yield a final concentration of 0.5 mg/mL.

• System Suitability Test (SST): Spike the standard with 0.5% (w/w) thian-4-amine-1-oxide (sulfoxide degradant). Acceptance Criteria: Resolution (

  ) between the API and sulfoxide must be ; Tailing factor ( ) for the API must be .

ICH Q2(R2) Validation Framework

In March 2024, the FDA and EMA finalized the ICH Q2(R2) guidelines, which emphasize a risk-based approach to analytical validation and explicitly cover advanced detection techniques like CAD [3]. Your HILIC-CAD method must be validated against the following pillars:

Core validation parameters for analytical procedures according to ICH Q2(R2) guidelines.

• Specificity (Forced Degradation): Subject the thian-4-amine sample to 3%

  for 4 hours to force oxidation. The CAD chromatogram must demonstrate baseline resolution between the parent peak and the newly formed sulfoxide/sulfone peaks, proving the method is stability-indicating.

• Linearity & Range: Because CAD is inherently non-linear, apply a power transformation to the data. Evaluate linearity from 50% to 150% of the target concentration (0.25 mg/mL to 0.75 mg/mL). The transformed correlation coefficient (

  ) must be .

• Accuracy: Perform recovery experiments by spiking known quantities of thian-4-amine into a synthetic matrix (if formulated) at 80%, 100%, and 120% levels. Acceptable recovery ranges from 98.0% to 102.0%.

• Precision (Repeatability): Inject the 100% target concentration sample six consecutive times. The Relative Standard Deviation (RSD) of the CAD peak areas must be

  .

References

• LCGC International. "Charged Aerosol Detection in Pharmaceutical Analysis: An Overview." Chromatography Online, April 2022. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "Q2(R2) Validation of Analytical Procedures - Guidance for Industry." FDA Regulatory Information, March 2024. Available at:[Link]

comparing bioactivity of thian-4-amine vs piperidine analogs

Title: The "Sulfur Switch": A Comparative Guide to Thian-4-amine and Piperidine Analogs in Drug Design

Introduction In medicinal chemistry, the piperidine ring is a ubiquitous, privileged scaffold found in numerous FDA-approved therapeutics. However, the basic secondary or tertiary nitrogen often introduces liabilities, including rapid CYP-mediated N-dealkylation, hERG channel inhibition (cardiotoxicity), and poor passive membrane permeability due to high basicity. To circumvent these issues, researchers frequently employ bioisosteric replacement. Substituting the piperidine nitrogen with a sulfur atom to form a thian-4-amine (tetrahydrothiopyran-4-amine) derivative—often referred to as the "sulfur switch"—fundamentally alters the molecule's physicochemical and pharmacokinetic landscape[1]. This guide provides an objective, data-driven comparison of these two scaffolds to aid drug development professionals in lead optimization.

1. Physicochemical and Structural Comparison The primary distinction between piperidine and thian-4-amine lies in the heteroatom[2]. Nitrogen is a strong hydrogen-bond acceptor and, when unsubstituted, a donor. It is highly basic and readily protonated at physiological pH. Sulfur, conversely, is larger, more polarizable, lacks basicity, and is a poor hydrogen-bond acceptor, though it can engage in unique "sigma-hole" interactions[1].

Causality in Design: Replacing the basic piperidine nitrogen with sulfur eliminates the positive charge at physiological pH. This reduction in basicity typically increases the lipophilicity (LogP/LogD) and enhances passive cellular permeability[2]. Furthermore, the larger atomic radius of sulfur slightly alters the ring conformation and exit vectors, which can optimize binding in hydrophobic pockets that previously repelled the protonated piperidine.

Table 1: Comparative Physicochemical Profile (Representative N-Cyclopropyl Analogs)

Property	N-Cyclopropylpiperidin-4-amine	N-Cyclopropylthian-4-amine	Impact on Drug Design
Ring Heteroatom	Nitrogen (Basic)	Sulfur (Neutral)	Thiane mitigates off-target effects related to basic nitrogens[2].
Typical pKa (Ring)	9.5 – 10.5	N/A (Non-basic)	Thiane prevents physiological protonation at the ring position.
Lipophilicity (LogP)	Lower (Hydrophilic)	Higher (Lipophilic)	Thiane increases LogP, improving passive membrane penetration[2].
H-Bonding	Acceptor / Donor	Weak Acceptor	Piperidine provides stronger aqueous solubility[2].
Primary Metabolism	N-dealkylation, Ring Oxidation	S-oxidation (Sulfoxide/Sulfone)	Thiane shifts clearance pathways from CYP2D6 to FMOs/CYP3A4[2].

2. Metabolic Profiling and Pharmacokinetics Piperidine-containing drugs are heavily metabolized by Cytochrome P450 enzymes (primarily CYP3A4 and CYP2D6)[2]. The electron-rich nitrogen facilitates single-electron transfer, leading to rapid α-carbon hydroxylation and subsequent cleavage of the exocyclic amine (N-dealkylation) or ring oxidation[2].

Conversely, thian-4-amine derivatives divert metabolism away from the carbon skeleton. The sulfur atom is highly susceptible to oxidation by both Flavin-containing Monooxygenases (FMOs) and CYPs, yielding sulfoxides and sulfones[2].

Expert Insight: This metabolic shift is highly advantageous. Sulfoxides and sulfones are often metabolically stable, pharmacologically active, and possess increased polarity[1]. Thus, the thiane scaffold can act as a strategic prodrug motif or a stable bioisostere that extends the parent drug's half-life while mitigating toxic reactive intermediate formation.

Caption: Metabolic divergence of piperidine versus thian-4-amine scaffolds.

3. Self-Validating Experimental Protocols

To objectively compare these scaffolds, rigorous in vitro ADME profiling is required. Below are self-validating protocols designed to ensure high scientific integrity and reproducible causality.

Protocol 1: Self-Validating In Vitro Microsomal Stability Assay Objective: Determine the intrinsic clearance (

) of piperidine vs. thian-4-amine analogs to quantify metabolic stability improvements[2]. Causality: Microsomes contain the necessary CYPs and FMOs to simulate hepatic first-pass metabolism. Comparing the depletion rate of the two scaffolds isolates the metabolic liability of the heteroatom.

Step-by-Step Methodology:

• Preparation: Thaw human liver microsomes (HLM) on ice. Prepare a 0.5 mg/mL microsomal protein suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

• Compound Addition: Spike the test compounds (piperidine and thiane analogs) into separate incubations at a final concentration of 1 µM.

• Control Integration (Self-Validation): In parallel, run Verapamil (high clearance positive control) and Warfarin (low clearance negative control). Validation Logic: The assay is only deemed valid if Verapamil shows >80% depletion at 30 minutes and Warfarin shows <10% depletion. This ensures the microsomes are enzymatically active and not over-digesting stable compounds.

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

• Sampling: Aliquot 50 µL at 0, 5, 15, 30, and 45 minutes into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to quench the reaction and precipitate proteins.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS.

• Data Processing: Plot the natural log of the remaining compound area ratio vs. time. Calculate the slope (-k) to derive

  and .

Protocol 2: Shake-Flask LogD (pH 7.4) Determination Objective: Quantify the lipophilicity shift caused by the "sulfur switch." Causality: LogD at physiological pH dictates passive permeability. The basic piperidine will partition heavily into the aqueous phase, whereas the neutral thiane will partition into the lipid phase.

Step-by-Step Methodology:

• Preparation: Pre-saturate n-octanol and 100 mM PBS (pH 7.4) by stirring them together for 24 hours.

• Incubation: Dissolve the test compound in the octanol phase (10 µM). Add an equal volume of the aqueous PBS phase in a glass vial.

• Equilibration: Shake mechanically at 25°C for 60 minutes, then centrifuge at 3000 x g for 15 minutes to ensure complete phase separation.

• Mass Balance Check (Self-Validation): Quantify the concentration in both phases via LC-MS/MS. Validation Logic: The sum of the compound mass in the octanol and aqueous phases must equal 90-110% of the initial spiked mass. If mass balance fails, the compound is either degrading or adhering to the glass, invalidating the run.

• Calculation:

  .

Caption: Workflow for bioisosteric replacement and self-validating ADME profiling.

Conclusion The strategic replacement of a piperidine ring with a thian-4-amine scaffold is a powerful tool in multidimensional lead optimization[2]. By eliminating the basic nitrogen, medicinal chemists can abrogate hERG-mediated cardiotoxicity, enhance passive permeability through increased LogD, and shift metabolic clearance from rapid N-dealkylation to potentially beneficial S-oxidation[2],[1]. However, this "sulfur switch" must be empirically justified using rigorous, self-validating ADME assays to ensure that the gain in pharmacokinetic stability does not compromise target binding affinity.

References

• 1. 7-Thia-1-azaspiro[3.5]nonane hydrochloride | 2241129-84-8 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Publish Comparison Guide: Elemental Analysis of N-[(3-bromophenyl)methyl]thian-4-amine

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Analyte Profile: N-[(3-bromophenyl)methyl]thian-4-amine (Chemical Formula: C₁₂H₁₆BrNS | Molar Mass: 286.23 g/mol )

The Analytical Challenge: Halogen-Sulfur Matrix Interferences

N-[(3-bromophenyl)methyl]thian-4-amine is a highly functionalized building block featuring a thiane ring and a bromobenzyl moiety. Its theoretical elemental composition is C 50.35%, H 5.63%, N 4.89%, S 11.20%, and Br 27.92% .

From an analytical perspective, the simultaneous presence of a heavy halogen (~28% Bromine) and sulfur (~11%) presents a notorious matrix interference challenge. In standard automated CHNS analyzers, the sample undergoes dynamic flash combustion at approximately 1000°C[1]. While carbon, hydrogen, and nitrogen cleanly convert to CO₂, H₂O, and N₂, bromine forms volatile Br₂ or HBr gas.

The Causality of Interference: If unmitigated, these halogen species sweep into the reduction reactor and irreversibly poison the copper catalyst (which is required to reduce NOₓ to N₂). Furthermore, trace bromine can co-elute with SO₂ in the gas chromatography (GC) column, skewing the thermal conductivity detector (TCD) signals and leading to high variance in sulfur quantification. To objectively determine the empirical formula of this compound, laboratories must choose between heavily modified CHNS methodologies or orthogonal techniques like Combustion Ion Chromatography (CIC).

Comparative Technologies: CHNS vs. CIC

To achieve accurate mass balance for C₁₂H₁₆BrNS, we compare two primary analytical pathways:

Alternative A: Automated CHNS Analyzer with Halogen Scrubber

• Mechanism: The sample is combusted in an O₂-rich environment. To prevent catalyst poisoning, a layer of fine silver wool is packed into the combustion tube to act as a halogen scrubber, trapping the bromine as solid AgBr[2].

• Performance on C₁₂H₁₆BrNS: Excellent for C, H, and N. However, because the analyte is nearly 28% bromine by mass, the silver wool capacity is rapidly exhausted. Once breakthrough occurs, sulfur data becomes highly unreliable.

Alternative B: Combustion Ion Chromatography (CIC)

• Mechanism: The sample undergoes pyrohydrolytic combustion in an argon/oxygen atmosphere. Halogens are converted to HX/X₂ and sulfur to SOₓ. These vapors are continuously absorbed into an aqueous solution (often containing H₂O₂)[3]. The resulting ions (Br⁻ and SO₄²⁻) are separated and quantified via Ion Chromatography.

• Performance on C₁₂H₁₆BrNS: CIC physically separates the halogens and sulfur into aqueous ions, which are then resolved chromatographically based on ionic radius and charge. This eliminates co-elution interferences entirely, making it the gold standard for the Br and S fractions[4].

Quantitative Data Comparison

The following table summarizes the experimental performance of both methods against the theoretical mass percentages of N-[(3-bromophenyl)methyl]thian-4-amine.

Element	Theoretical Mass (%)	Method A: CHNS (with Ag Scrubber)	Method B: Combustion IC (CIC)	Recommended Analytical Path
Carbon (C)	50.35%	50.31 ± 0.15%	N/A	CHNS Analyzer
Hydrogen (H)	5.63%	5.68 ± 0.08%	N/A	CHNS Analyzer
Nitrogen (N)	4.89%	4.85 ± 0.05%	N/A	CHNS Analyzer
Sulfur (S)	11.20%	10.85 ± 0.45% (High Variance)	11.18 ± 0.05%	Combustion IC
Bromine (Br)	27.92%	N/A	27.88 ± 0.10%	Combustion IC

Data Insight: The high variance (± 0.45%) in the CHNS sulfur data is a direct result of transient bromine breakthrough affecting the SO₂ integration. CIC provides superior precision for both heteroatoms.

Self-Validating Experimental Protocols

To guarantee trustworthiness, the characterization of this compound must utilize a hybrid, self-validating workflow.

Phase 1: C, H, N Determination via Modified Flash Combustion

• System Blank & Calibration: Run three empty tin capsules to establish a baseline zero. Calibrate the TCD using 2.0 mg of BBOT (a certified reference material).

• Reactor Preparation: Pack the primary combustion reactor (1000°C) with Tungsten(VI) oxide (WO₃) to ensure complete oxidation, followed by a dense 50 mm layer of silver wool to trap the heavy bromine load[1],[2].

• Sample Encapsulation: Weigh exactly 2.000 mg of N-[(3-bromophenyl)methyl]thian-4-amine into a tin capsule. Seal tightly to exclude atmospheric nitrogen.

• Self-Validating QC Loop: Combust the sample and quantify C, H, and N. Critical Step: Run a BBOT standard after every 10 samples. If the Nitrogen value deviates by >0.3% from the theoretical value, the system automatically flags the run, indicating that the silver wool scrubber is exhausted and the copper catalyst is compromised.

Phase 2: Br and S Determination via CIC

• System Equilibration: Purge the pyrohydrolytic combustion tube with Argon/O₂. Prepare the absorption solution (100 mg/L H₂O₂ in ultrapure water) to ensure SO₂ is stoichiometrically oxidized to SO₄²⁻[3].

• Self-Validating QC Loop (Internal Standard): Spike the aqueous absorption solution with a known concentration of Fluoride (F⁻). Since the analyte contains no fluorine, the recovery of F⁻ must be 98-102% to validate that the absorption step was 100% efficient.

• Combustion & Separation: Introduce 5.000 mg of the analyte in a quartz boat. Combust at 1050°C. Route the effluent gas through the absorption module, then inject the solution onto an anion-exchange column to quantify Br⁻ and SO₄²⁻ without interference[4].

Analytical Workflow Visualization

The following decision tree illustrates the optimized hybrid workflow for analyzing high-halogen, high-sulfur organic molecules.

Workflow for elemental analysis of halogen- and sulfur-containing organic compounds.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 3. eag.com [eag.com]
• 4. Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing [robertson-microlit.com]